JNJ-26070109: A Technical Guide to its Mechanism of Action as a Selective CCK2 Receptor Antagonist
For Researchers, Scientists, and Drug Development Professionals Abstract JNJ-26070109 is a potent, selective, and orally bioavailable competitive antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor, also known...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
JNJ-26070109 is a potent, selective, and orally bioavailable competitive antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor, also known as the gastrin receptor.[1][2][3] This document provides an in-depth overview of its mechanism of action, supported by quantitative pharmacological data, detailed experimental methodologies, and visual representations of the relevant signaling pathways. The primary therapeutic rationale for JNJ-26070109 is the regulation of gastric acid secretion and the mitigation of trophic effects on the gastric mucosa, positioning it as a candidate for gastroesophageal reflux disease (GORD) and conditions associated with hypergastrinemia.[2][4]
Core Mechanism of Action
JNJ-26070109 functions by competitively binding to the CCK2 receptor, thereby preventing the binding of its endogenous ligands, gastrin and cholecystokinin (CCK).[1][2] The CCK2 receptor is a G-protein coupled receptor (GPCR) primarily coupled to the Gq alpha subunit.[5][6] In its natural state, ligand binding to the CCK2 receptor initiates a signaling cascade that leads to the activation of phospholipase C (PLC), subsequent production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), and an increase in intracellular calcium concentrations.[5][6][7] This cascade is pivotal in stimulating gastric acid secretion from parietal cells and promoting the proliferation of enterochromaffin-like (ECL) cells in the gastric mucosa.[7][8]
By occupying the ligand-binding site on the CCK2 receptor, JNJ-26070109 effectively blocks these downstream signaling events. This antagonism results in two primary physiological outcomes:
Inhibition of Gastric Acid Secretion: It reduces both basal and pentagastrin-stimulated gastric acid secretion.[2][4]
Anti-Trophic Effects: It mitigates the proliferative effects of gastrin on the gastric mucosa, which is particularly relevant in preventing the rebound acid hypersecretion and ECL cell proliferation often observed after cessation of proton pump inhibitor (PPI) therapy.[2][4]
The following diagram illustrates the CCK2 receptor signaling pathway and the inhibitory action of JNJ-26070109.
JNJ-26070109: A Comprehensive Technical Review of its CCK2 Receptor Selectivity
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth analysis of the cholecystokinin (B1591339) 2 (CCK2) receptor antagonist, JNJ-26070109. The document focuses on the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth analysis of the cholecystokinin (B1591339) 2 (CCK2) receptor antagonist, JNJ-26070109. The document focuses on the compound's receptor selectivity, presenting key quantitative data, detailed experimental methodologies, and visual representations of associated signaling pathways and workflows.
Core Data Presentation: Receptor Binding and Functional Potency
JNJ-26070109 is a potent and selective antagonist of the CCK2 receptor. Its high affinity for the CCK2 receptor across different species, coupled with a significant selectivity margin over the CCK1 receptor, underscores its potential as a targeted therapeutic agent. The following tables summarize the binding affinities and functional potencies of JNJ-26070109.
Table 1: JNJ-26070109 Binding Affinities (pKi) at CCK2 Receptors
Species
pKi (± SEM)
Human
8.49 ± 0.13
Rat
7.99 ± 0.08
Dog
7.70 ± 0.14
Data sourced from studies on CHO cells stably transfected with the respective CCK2 receptors.[1][2]
Table 2: JNJ-26070109 Selectivity for CCK2 vs. CCK1 Receptors
Species
Selectivity Fold-Change
Human
~1222
Rat
~324
Dog
~336
Selectivity is calculated from binding affinity assays and demonstrates a pronounced preference for the human CCK2 receptor isoform.[1][2]
These values indicate the compound's efficacy in competitively inhibiting the functional response mediated by the CCK2 receptor.[1][2]
Experimental Protocols
The characterization of JNJ-26070109's selectivity and potency relies on standardized in vitro and ex vivo assays. The following sections detail the methodologies for the key experiments cited.
Radioligand Binding Assays
These assays are fundamental in determining the binding affinity (Ki) of a compound for a specific receptor.
Membrane Preparation : CHO cells stably expressing the human, rat, or dog CCK1 or CCK2 receptors are harvested. The cells are homogenized in a cold lysis buffer and centrifuged to pellet the membranes. The resulting pellet is washed and resuspended in an appropriate assay buffer.
Competitive Binding : A fixed concentration of a radiolabeled ligand (e.g., [3H]-CCK-8) is incubated with the prepared cell membranes.
Compound Incubation : A range of concentrations of the unlabeled test compound, JNJ-26070109, is added to the incubation mixture to compete with the radioligand for receptor binding.
Separation : The reaction is allowed to reach equilibrium. Subsequently, the bound radioligand is separated from the free radioligand via rapid vacuum filtration through glass fiber filters.
Quantification : The radioactivity trapped on the filters, representing the amount of bound radioligand, is measured using a scintillation counter.
Data Analysis : The data are analyzed using non-linear regression to determine the IC50 value (the concentration of JNJ-26070109 that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.
Calcium Mobilization Assays
This functional assay measures the ability of an antagonist to block the increase in intracellular calcium concentration that is typically induced by agonist activation of Gq-coupled receptors like CCK2.
Cell Culture : Cells expressing the human CCK2 receptor are seeded into 96-well plates and cultured to form a confluent monolayer.
Dye Loading : The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). This dye exhibits a significant increase in fluorescence intensity upon binding to free intracellular calcium.
Antagonist Pre-incubation : The cells are pre-incubated with varying concentrations of JNJ-26070109.
Agonist Stimulation : A known CCK2 receptor agonist (e.g., gastrin or CCK-8) is added to the wells to stimulate the receptor and induce calcium release from intracellular stores.
Fluorescence Measurement : The change in fluorescence intensity is monitored in real-time using a fluorescence plate reader.
Data Analysis : The ability of JNJ-26070109 to inhibit the agonist-induced calcium signal is quantified, and the antagonist's potency is expressed as the pKB value.
This ex vivo assay assesses the functional antagonism of JNJ-26070109 in a more physiologically relevant tissue preparation.
Tissue Preparation : The stomach is isolated from a mouse and the lumen is perfused with a physiological salt solution.
Basal Secretion Measurement : The basal rate of gastric acid secretion is measured by collecting the perfusate and titrating the acid content.
Antagonist Incubation : The isolated stomach preparation is incubated with different concentrations of JNJ-26070109.
Stimulation : Pentagastrin (B549294), a synthetic analog of gastrin, is added to the perfusion solution to stimulate gastric acid secretion via the CCK2 receptors on parietal cells.
Stimulated Secretion Measurement : The amount of acid secreted in response to pentagastrin in the presence of the antagonist is measured.
Data Analysis : The inhibitory effect of JNJ-26070109 on pentagastrin-stimulated acid secretion is calculated, and the pKB value is determined.
Mandatory Visualizations
CCK2 Receptor Signaling Pathways
The CCK2 receptor is a G-protein coupled receptor (GPCR) that can couple to multiple G proteins, leading to the activation of several downstream signaling cascades. The primary pathway involves coupling to Gq, which activates Phospholipase C (PLC). However, evidence also suggests coupling to Gs and Gi/o proteins in certain cellular contexts.
Caption: CCK2 Receptor Signaling Pathways.
Experimental Workflow for Determining Receptor Selectivity
The process of determining the selectivity of a compound like JNJ-26070109 involves a series of well-defined experimental steps, starting from molecular cloning to functional assays.
Caption: Workflow for Receptor Selectivity Profiling.
JNJ-26070109: A Comprehensive Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this document provides an in-depth technical overview of JNJ-26070109, a potent and selective cholecystokinin (B1591339) 2 (CCK2) receptor antagonist. This...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this document provides an in-depth technical overview of JNJ-26070109, a potent and selective cholecystokinin (B1591339) 2 (CCK2) receptor antagonist. This guide covers its chemical structure, physicochemical properties, pharmacology, mechanism of action, and relevant experimental protocols.
Chemical Structure and Properties
JNJ-26070109, with the systematic IUPAC name (R)-4-bromo-N-[1-(2,4-difluoro-phenyl)-ethyl]-2-(quinoxaline-5-sulfonylamino)-benzamide, is a novel, orally bioavailable small molecule.[1][2][3][4] Its chemical and physical properties are summarized in the table below.
Powder: -20°C for 3 years, 4°C for 2 years. In solvent: -80°C for 6 months, -20°C for 1 month.
Pharmacology
JNJ-26070109 is a high-affinity, competitive, and selective antagonist of the cholecystokinin 2 (CCK2) receptor.[1][3][5] Its pharmacological profile has been characterized in various in vitro and in vivo models.
In Vitro Pharmacology
The binding affinity and functional antagonism of JNJ-26070109 have been determined in radioligand binding and functional assays, respectively. The compound exhibits high affinity for human, rat, and dog CCK2 receptors.
JNJ-26070109 demonstrates significant selectivity for the CCK2 receptor over the CCK1 receptor, with the highest selectivity observed for the human isoforms.[1]
Preclinical studies in rats and dogs have demonstrated that JNJ-26070109 possesses favorable pharmacokinetic properties, including high oral bioavailability.[1] In vivo efficacy has been established through its ability to inhibit pentagastrin-stimulated gastric acid secretion.[1][2]
Furthermore, chronic administration of JNJ-26070109 in rats has been shown to effectively inhibit basal and stimulated gastric acid secretion and to prevent the acid rebound phenomenon often observed after cessation of proton pump inhibitor (PPI) therapy.[2][4]
Mechanism of Action and Signaling Pathway
JNJ-26070109 exerts its pharmacological effects by competitively blocking the binding of the endogenous ligands, gastrin and cholecystokinin, to the CCK2 receptor. The CCK2 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway, leading to the activation of phospholipase C (PLC) and subsequent increases in intracellular calcium concentrations. By antagonizing this receptor, JNJ-26070109 inhibits these downstream signaling events.
An In-depth Technical Guide to the Discovery and Development of JNJ-26070109
A Novel, Potent, and Selective Cholecystokinin (B1591339) 2 (CCK2) Receptor Antagonist This technical guide provides a comprehensive overview of the discovery, development, mechanism of action, and preclinical evaluation...
This technical guide provides a comprehensive overview of the discovery, development, mechanism of action, and preclinical evaluation of JNJ-26070109, a selective and competitive antagonist of the cholecystokinin 2 (CCK2) receptor. This document is intended for researchers, scientists, and drug development professionals interested in the pharmacology and therapeutic potential of CCK2 receptor antagonists.
Discovery and Development
JNJ-26070109, chemically identified as (R)4-bromo-N-[1-(2,4-difluoro-phenyl)-ethyl]-2-(quinoxaline-5-sulfonylamino)-benzamide, was synthesized and developed by Janssen Pharmaceutical Research & Development. It emerged from a program aimed at identifying novel therapeutic agents for gastroesophageal reflux disease (GORD). The rationale for its development was based on the established role of the CCK2 receptor, and its endogenous ligand gastrin, in stimulating gastric acid secretion.[1]
The development of JNJ-26070109 was driven by the need for a therapeutic agent that could effectively control gastric acid without the rebound hypersecretion often observed with proton pump inhibitors (PPIs).[1] Preclinical studies have demonstrated its potential in not only inhibiting gastric acid secretion but also in preventing omeprazole-induced acid rebound.[1][2]
A review of the Johnson & Johnson pipeline information from October 2025 does not list JNJ-26070109 in active development, suggesting that its clinical development may have been discontinued (B1498344) or is not currently a key focus.[3][4]
Mechanism of Action
JNJ-26070109 is a high-affinity, competitive, and selective antagonist of the cholecystokinin 2 (CCK2) receptor.[5][6] The CCK2 receptor is a G-protein coupled receptor (GPCR) that plays a crucial role in regulating gastric acid secretion. Its primary endogenous ligand is the hormone gastrin.
Gastrin stimulates gastric acid secretion through two main pathways involving the CCK2 receptor:
Direct Pathway: Gastrin directly binds to CCK2 receptors on the surface of gastric parietal cells, initiating a signaling cascade that leads to the secretion of hydrochloric acid.[7]
Indirect Pathway: Gastrin also binds to CCK2 receptors on enterochromaffin-like (ECL) cells.[8] This binding stimulates the release of histamine (B1213489) from ECL cells.[7][9] Histamine then acts on H2 receptors on parietal cells, further stimulating acid secretion.[9]
By competitively blocking the CCK2 receptor, JNJ-26070109 inhibits both the direct and indirect pathways of gastrin-stimulated acid secretion.
Signaling Pathways
The binding of gastrin to the CCK2 receptor on parietal and ECL cells triggers a cascade of intracellular signaling events. The primary signaling pathway involves the activation of Gq/11 proteins, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[7] These signaling events ultimately culminate in the activation of the H+/K+-ATPase (proton pump) in parietal cells and the exocytosis of histamine from ECL cells.
CCK2 Receptor Signaling Pathway in Gastric Acid Secretion
Quantitative Pharmacological Data
The following tables summarize the key quantitative data for JNJ-26070109 from various preclinical studies.
Table 1: In Vitro Receptor Binding Affinity and Potency
JNJ-26070109: A Novel Cholecystokinin CCK2 Receptor Antagonist for the Regulation of Gastric Acid Secretion
An In-depth Technical Guide for Researchers and Drug Development Professionals Abstract JNJ-26070109 is a potent, selective, and orally bioavailable competitive antagonist of the cholecystokinin (B1591339) 2 (CCK2) recep...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers and Drug Development Professionals
Abstract
JNJ-26070109 is a potent, selective, and orally bioavailable competitive antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2] This document provides a comprehensive overview of the role of JNJ-26070109 in the regulation of gastric acid secretion, with a focus on its mechanism of action, preclinical efficacy, and potential therapeutic applications. The dual function of CCK2 receptors in modulating both gastric acid secretion and the growth of the gastrointestinal mucosa positions JNJ-26070109 as a promising candidate for the treatment of conditions such as gastroesophageal reflux disease (GORD).[2][3] Preclinical studies have demonstrated its effectiveness in inhibiting basal and stimulated acid secretion and, notably, in preventing the rebound acid hypersecretion often associated with proton pump inhibitor (PPI) therapy.[4][5]
Introduction
Gastric acid secretion is a complex physiological process tightly regulated by neural, hormonal, and paracrine pathways. The peptide hormone gastrin, acting through the cholecystokinin 2 (CCK2) receptor on enterochromaffin-like (ECL) cells, is a key regulator of this process. Stimulation of the CCK2 receptor leads to the release of histamine (B1213489), which in turn acts on H2 receptors on parietal cells to stimulate the proton pump (H+/K+ ATPase), resulting in acid secretion. JNJ-26070109, with the chemical name (R)4-bromo-N-[1-(2,4-difluoro-phenyl)-ethyl]-2-(quinoxaline-5-sulfonylamino)-benzamide, represents a novel therapeutic approach by directly targeting the CCK2 receptor.[4][5]
Mechanism of Action
JNJ-26070109 functions as a competitive antagonist at the CCK2 receptor. By binding to this receptor, it blocks the physiological actions of gastrin. This antagonism prevents the gastrin-mediated signaling cascade that leads to histamine release from ECL cells and subsequent acid secretion from parietal cells.
Figure 1: Mechanism of Action of JNJ-26070109 in Inhibiting Gastric Acid Secretion.
Quantitative Data
The following tables summarize the key quantitative data for JNJ-26070109.
Table 1: In Vitro Binding Affinity of JNJ-26070109
The primary preclinical model used to evaluate the efficacy of JNJ-26070109 involved the surgical implantation of a chronic fistula into the stomach of rats.[4][5] This model allows for repeated and direct measurement of gastric acid secretion under various stimulated and basal conditions.
Surgical Procedure:
Animals are anesthetized.
A midline laparotomy is performed to expose the stomach.
A stainless-steel cannula is inserted into the lumen of the stomach.
The cannula is secured with a purse-string suture.
The abdominal wall is closed in layers.
Animals are allowed a post-operative recovery period before experimentation.
Figure 2: Experimental Workflow for In Vivo Gastric Acid Secretion Studies in Rats.
Measurement of Gastric Acid Secretion
Basal Acid Secretion:
Following the dosing period, animals are fasted overnight with free access to water.
The fistula is opened, and the stomach is gently lavaged with saline.
Gastric juice is collected for a defined period to determine basal acid output.
Stimulated Acid Secretion:
Following the basal collection, a secretagogue (e.g., pentagastrin or histamine) is administered subcutaneously.[5]
Gastric juice is collected for a subsequent period to measure stimulated acid output.
The volume of gastric juice is measured, and the acid concentration is determined by titration with NaOH to a pH of 7.0.
Dosing Regimens
Chronic Studies: JNJ-26070109 and omeprazole were administered orally, either alone or in combination, typically twice daily (b.i.d.) for 21 days.[5]
Acute Studies: For acute assessments, a single dose of JNJ-26070109 was administered intravenously or orally prior to the measurement of acid secretion.[5]
Discussion and Future Directions
JNJ-26070109 has demonstrated significant potential as a novel inhibitor of gastric acid secretion. Its unique mechanism of action, targeting the CCK2 receptor, not only effectively reduces acid production but also offers the distinct advantage of preventing the rebound hypersecretion commonly observed after cessation of PPI therapy.[4][5] This is likely due to its anti-trophic effects on the gastric mucosa, mitigating the ECL cell hyperplasia associated with prolonged acid suppression.[4]
The finding that chronic, but not acute, treatment with JNJ-26070109 inhibits histamine-stimulated acid secretion suggests a down-regulation of the acid secretory machinery beyond direct CCK2 receptor antagonism.[4][5] This warrants further investigation into the long-term cellular and molecular changes induced by JNJ-26070109 in the gastric mucosa.
These promising preclinical findings make JNJ-26070109 a suitable candidate for clinical investigation in the treatment of GORD and other acid-related disorders.[4][5] Future clinical trials should aim to confirm its efficacy and safety profile in human subjects and to explore its potential advantages over existing therapies.
Conclusion
JNJ-26070109 is a potent and selective CCK2 receptor antagonist that effectively inhibits gastric acid secretion in preclinical models. Its ability to prevent PPI-induced acid rebound highlights its potential as a differentiated therapeutic agent for acid-related disorders. The data presented in this guide provide a solid foundation for further research and development of JNJ-26070109 as a novel treatment for conditions such as GORD.
JNJ-26070109 and Gastrin-Mediated Pathways: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction Gastrin, a peptide hormone primarily responsible for stimulating gastric acid secretion, also functions as a significant growth factor for vari...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Gastrin, a peptide hormone primarily responsible for stimulating gastric acid secretion, also functions as a significant growth factor for various gastrointestinal cells, including enterochromaffin-like (ECL) cells. The biological effects of gastrin are predominantly mediated through the cholecystokinin-2 (CCK2) receptor. Dysregulation of gastrin signaling has been implicated in the pathophysiology of several gastrointestinal disorders, including gastroesophageal reflux disease (GERD) and certain types of cancer.
JNJ-26070109 is a potent and selective, orally bioavailable, competitive antagonist of the CCK2 receptor.[1] Its development represents a targeted approach to modulate gastrin-mediated pathways for therapeutic benefit. This technical guide provides an in-depth overview of JNJ-26070109, focusing on its mechanism of action, its interplay with gastrin signaling, and the experimental evidence supporting its pharmacological profile.
Core Mechanism of Action
JNJ-26070109 exerts its pharmacological effects by competitively binding to the CCK2 receptor, thereby inhibiting the downstream signaling cascades initiated by gastrin. The binding affinity of JNJ-26070109 to the CCK2 receptor has been determined in various species.
Table 1: Binding Affinity of JNJ-26070109 for the CCK2 Receptor
By blocking the interaction of gastrin with its receptor, JNJ-26070109 effectively attenuates the two primary physiological responses to gastrin: the stimulation of gastric acid secretion and the trophic effects on gastrointestinal mucosal cells.
Gastrin-Mediated Signaling Pathways
Gastrin binding to the CCK2 receptor, a G-protein coupled receptor (GPCR), initiates a cascade of intracellular events. The primary pathway involves the activation of Gq proteins, leading to the stimulation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). These events culminate in the activation of downstream kinases, such as the mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in cell proliferation and differentiation.
Preclinical Data: Effects on Gastric Acid Secretion in Rats
The efficacy of JNJ-26070109 in modulating gastric acid secretion has been extensively studied in preclinical rat models, often utilizing a chronic gastric fistula model to allow for direct and repeated measurement of gastric acid output.
Acute Effects
A single intravenous dose of JNJ-26070109 demonstrated a rapid onset of action, significantly suppressing basal acid secretion.
Treatment
Dose (µmol·kg⁻¹)
Route
Effect on Basal Acid Secretion
JNJ-26070109
60
i.v.
>80% inhibition
Table 2: Acute Effect of JNJ-26070109 on Basal Gastric Acid Secretion in Rats.
Chronic Effects and Prevention of Omeprazole-Induced Acid Rebound
Chronic administration of JNJ-26070109, both alone and in combination with the proton pump inhibitor (PPI) omeprazole (B731), has been evaluated to determine its sustained efficacy and its potential to mitigate the acid rebound phenomenon associated with PPI withdrawal.
Treatment Group
Duration
Basal Acid Secretion Inhibition
Pentagastrin-Stimulated Acid Secretion Inhibition
Histamine-Stimulated Acid Secretion Inhibition
JNJ-26070109 (30 µmol·kg⁻¹ b.i.d.)
21 days
~66%
~70%
~25% (chronic treatment only)
Omeprazole (400 µmol·kg⁻¹)
21 days
>90%
>90%
Not specified
JNJ-26070109 + Omeprazole
21 days
>90%
>90%
Not specified
Table 3: Chronic Effects of JNJ-26070109 on Gastric Acid Secretion in Rats.
Notably, following cessation of treatment, animals treated with omeprazole alone exhibited a significant rebound in acid hypersecretion. In contrast, no such rebound was observed in animals treated with JNJ-26070109 alone or in combination with omeprazole.
Preclinical Data: Effects on Gastrin-Mediated Trophic Activity
Hypergastrinemia, often a consequence of long-term acid suppression with PPIs, is known to have trophic effects on the gastric mucosa, leading to ECL cell hyperplasia. JNJ-26070109 has been shown to antagonize these proliferative effects of gastrin.
Serum Gastrin Levels
Chronic treatment with both omeprazole and JNJ-26070109 resulted in an increase in serum gastrin levels, a physiological response to reduced gastric acidity. However, the downstream consequences of elevated gastrin were blocked by JNJ-26070109's antagonism of the CCK2 receptor.
Treatment Group
Duration
Serum Gastrin Level (pM)
Fold Increase vs. Control
Control
21 days
61 ± 11
-
Omeprazole (400 µmol·kg⁻¹)
21 days
428 ± 14
~7-fold
JNJ-26070109 (10 µmol·kg⁻¹ b.i.d.)
21 days
179 ± 26
~3-fold
JNJ-26070109 + Omeprazole
21 days
363 ± 19
~6-fold
Table 4: Effect of Chronic Treatment on Serum Gastrin Levels in Rats.
Effects on ECL Cell Proliferation
While specific quantitative data on the direct inhibition of ECL cell proliferation by JNJ-26070109 is not extensively detailed in the available literature, the prevention of omeprazole-induced acid rebound and the known mechanism of gastrin-induced ECL cell hyperplasia strongly suggest an anti-proliferative effect. Co-administration of JNJ-26070109 with omeprazole was observed to suppress the ECL cell proliferation that is typically seen with omeprazole treatment alone.
Experimental Protocols
The preclinical evaluation of JNJ-26070109 has relied on established and rigorous experimental methodologies.
Chronic Gastric Fistula Rat Model
To enable the precise and repeated measurement of gastric acid secretion, a chronic gastric fistula is surgically implanted into the stomach of rats. This model allows for the collection of gastric juice under various conditions (basal, and following stimulation with secretagogues like pentagastrin (B549294) and histamine) without causing distress to the animal.
Measurement of Gastric Acid Secretion
Gastric juice samples are collected from the fistula at regular intervals. The volume of the collected juice is measured, and the acid concentration is determined by titration with a standardized base (e.g., NaOH) to a neutral pH. The total acid output is then calculated and expressed as µmol H⁺ per unit of time.
Assessment of ECL Cell Proliferation
The trophic effects of gastrin and the anti-proliferative effects of JNJ-26070109 are assessed by examining the gastric mucosa at the end of the treatment period. Methodologies include:
Histology: Stomach tissue is fixed, sectioned, and stained (e.g., with hematoxylin (B73222) and eosin) to visualize the mucosal architecture and identify any cellular changes.
Immunohistochemistry: Specific antibodies are used to identify and quantify ECL cells (e.g., using antibodies against histidine decarboxylase or chromogranin A). Proliferating cells can be identified using markers such as Ki-67 or by incorporating labeled nucleotides (e.g., BrdU) followed by detection with specific antibodies.
Biochemical Markers: Tissue levels of histamine (B1213489) and the activity of histidine decarboxylase, the enzyme responsible for histamine synthesis in ECL cells, can be measured as indirect markers of ECL cell mass and activity.
Conclusion
JNJ-26070109 is a selective CCK2 receptor antagonist that effectively inhibits gastrin-mediated gastric acid secretion and demonstrates the potential to counteract the trophic effects of hypergastrinemia. Preclinical studies in rats have shown its efficacy in both acute and chronic settings, and notably, its ability to prevent the acid rebound phenomenon associated with PPI withdrawal. These findings underscore the therapeutic potential of JNJ-26070109 in the management of acid-related gastrointestinal disorders, offering a distinct mechanism of action compared to existing therapies. Further research, particularly quantitative assessment of its anti-proliferative effects in various models, will continue to elucidate the full therapeutic utility of this compound.
JNJ-26070109: A Technical Guide to its Therapeutic Potential as a CCK2 Receptor Antagonist
For Researchers, Scientists, and Drug Development Professionals Introduction JNJ-26070109 is a novel, potent, and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1] As a member of a new chemical...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
JNJ-26070109 is a novel, potent, and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1] As a member of a new chemical class of competitive antagonists, this compound has demonstrated significant potential in preclinical models for the treatment of gastroesophageal reflux disease (GORD) and the management of gastric acid secretion.[1][2] This technical guide provides an in-depth overview of the mechanism of action, key preclinical data, and the experimental methodologies used to characterize JNJ-26070109.
Core Therapeutic Target: The Cholecystokinin 2 (CCK2) Receptor
The primary therapeutic target of JNJ-26070109 is the CCK2 receptor, a G-protein coupled receptor involved in the regulation of gastric acid secretion and the growth of the gastrointestinal mucosa.[3] By competitively blocking the binding of endogenous ligands like gastrin, JNJ-26070109 effectively inhibits downstream signaling pathways that lead to acid production. This mechanism of action also plays a crucial role in preventing the rebound acid hypersecretion often observed following the cessation of proton pump inhibitor (PPI) therapy.[2]
Quantitative Data Summary
The following tables summarize the key in vitro and in vivo pharmacological and pharmacokinetic parameters of JNJ-26070109.
Table 1: In Vitro Receptor Binding Affinity and Functional Antagonism
In Vitro Radioligand Binding Assay (General Protocol)
This protocol outlines the general steps for determining the binding affinity of a test compound like JNJ-26070109 for the CCK2 receptor.
Membrane Preparation:
HEK293 cells stably transfected with the human CCK2 receptor are cultured and harvested.
Cell pellets are homogenized in a cold assay buffer (e.g., 10 mM HEPES, 130 mM NaCl, 4.7 mM KCl, 5 mM MgCl₂, and 0.089 mM bacitracin, pH 7.2).
The homogenate is centrifuged to pellet the cell membranes, which are then washed and resuspended in the assay buffer.
Binding Reaction:
In a 96-well plate, the membrane preparation is incubated with a specific radioligand for the CCK2 receptor (e.g., ¹²⁵I-labeled gastrin) and varying concentrations of the unlabeled test compound (JNJ-26070109).
Total binding is determined in the absence of the test compound, and non-specific binding is measured in the presence of a saturating concentration of an unlabeled standard CCK2 antagonist.
Separation and Detection:
The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.
The filters are washed with ice-cold buffer and the radioactivity retained on the filters is measured using a scintillation counter.
Data Analysis:
Specific binding is calculated by subtracting non-specific binding from total binding.
The IC₅₀ value (the concentration of the test compound that inhibits 50% of specific radioligand binding) is determined by non-linear regression analysis.
The Ki (inhibition constant) is calculated from the IC₅₀ using the Cheng-Prusoff equation.
In Vivo Chronic Gastric Fistula Model in Rats
This model allows for the continuous measurement of gastric acid secretion in conscious rats.
Surgical Implantation of Gastric Fistula:
Male Sprague-Dawley rats are fasted overnight with free access to water.
Under isoflurane (B1672236) anesthesia, a midline laparotomy is performed to expose the stomach.
A stainless steel cannula is surgically implanted into the forestomach.
The cannula is exteriorized through the abdominal wall and skin.
Post-operative analgesia is provided for 3 days.
Measurement of Gastric Acid Secretion:
Following a recovery period, the rats are fasted overnight.
The screw cap of the fistula is removed, and the stomach is gently lavaged with warm saline.
A collection tube is attached to the fistula, and gastric juice is collected at regular intervals (e.g., every 15-30 minutes).
To measure stimulated acid secretion, a secretagogue such as pentagastrin or histamine is administered subcutaneously or intravenously.
The volume of each gastric juice sample is recorded, and the acid concentration is determined by titration with a standardized NaOH solution to a pH of 7.0.
Total acid output is calculated and expressed as micromoles of H⁺ per unit of time.
Visualizations
Signaling Pathways
Caption: CCK2 Receptor Signaling Pathway and Inhibition by JNJ-26070109.
Experimental Workflow
Caption: Workflow for In Vivo Gastric Acid Secretion Studies.
Conclusion
JNJ-26070109 is a well-characterized, selective CCK2 receptor antagonist with a promising preclinical profile for the treatment of GORD. Its potent inhibition of gastric acid secretion and its ability to prevent PPI-induced acid rebound highlight its therapeutic potential. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals interested in the pharmacology and potential clinical applications of CCK2 receptor antagonists. Further clinical investigation is warranted to establish the safety and efficacy of JNJ-26070109 in human subjects.
JNJ-26070109: A Technical Guide to its Species-Specific Receptor Affinity and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth analysis of JNJ-26070109, a potent and selective antagonist for the cholecystokinin (B1591339) 2 (CCK2) receptor....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth analysis of JNJ-26070109, a potent and selective antagonist for the cholecystokinin (B1591339) 2 (CCK2) receptor. The document details its species-specific binding affinities, the underlying experimental methodologies used for its characterization, and the signaling pathways it modulates.
Introduction to JNJ-26070109
JNJ-26070109, chemically known as (R)4-bromo-N-[1-(2,4-difluoro-phenyl)-ethyl]-2-(quinoxaline-5-sulfonylamino)-benzamide, is an orally bioactive, competitive antagonist of the CCK2 receptor.[1][2][3] Its high affinity and selectivity, coupled with favorable pharmacokinetic properties, have made it a valuable tool for investigating the physiological roles of the CCK2 receptor and a potential candidate for therapeutic intervention in conditions such as gastroesophageal reflux disease (GORD).[1][2][3] The CCK2 receptor, also known as the gastrin receptor, is a G-protein coupled receptor (GPCR) that plays a crucial role in regulating gastric acid secretion and the growth of the gastrointestinal mucosa.[1][4]
Species-Specific Receptor Affinity
JNJ-26070109 exhibits high affinity for the CCK2 receptor across different species, with notable variations. The binding affinity is typically expressed as the pKi value, which is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a stronger binding affinity.
This demonstrates that JNJ-26070109 has the highest affinity for the human CCK2 receptor, followed by the rat and dog receptors. Furthermore, JNJ-26070109 is over 1200-fold more selective for the human CCK2 receptor compared to the human CCK1 receptor, highlighting its specificity.[2]
Mechanism of Action and Signaling Pathway
As a competitive antagonist, JNJ-26070109 binds to the CCK2 receptor and blocks the binding of its endogenous ligands, gastrin and cholecystokinin (CCK).[1][6] The CCK2 receptor is coupled to the Gq alpha subunit of the heterotrimeric G protein.[6] Activation of the receptor by an agonist initiates a signaling cascade that includes the activation of phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This results in the mobilization of intracellular calcium and the activation of protein kinase C (PKC), ultimately stimulating downstream pathways like the mitogen-activated protein kinase (MAPK) cascade, which is involved in cell proliferation and gastric acid secretion.[4][6]
JNJ-26070109 prevents the initiation of this cascade by occupying the receptor binding site, thereby inhibiting the physiological effects of gastrin and CCK.
CCK2 receptor signaling and antagonism by JNJ-26070109.
Experimental Protocols
The characterization of JNJ-26070109 involves both in vitro binding assays to determine affinity and in vivo models to assess functional activity.
In Vitro: Competitive Radioligand Binding Assay
This assay quantifies the affinity of a compound (the "competitor," JNJ-26070109) for a receptor by measuring its ability to displace a radiolabeled ligand that is known to bind to the receptor with high affinity.
Objective: To determine the inhibition constant (Ki) of JNJ-26070109 for the CCK2 receptor.
Materials:
Receptor Source: Cell membranes prepared from a cell line stably expressing the recombinant human, rat, or dog CCK2 receptor.
Radioligand: A high-affinity CCK2 receptor ligand labeled with a radioisotope (e.g., [³H] or [¹²⁵I]-labeled gastrin or a potent antagonist).
Competitor: JNJ-26070109, prepared in a series of dilutions.
Assay Buffer: Buffer solution to maintain physiological pH and ionic strength.
Filtration Apparatus: A multi-well filter plate (e.g., glass fiber) and vacuum manifold to separate bound from free radioligand.[7]
Scintillation Counter: To measure the radioactivity retained on the filters.
Protocol:
Incubation: In each well of a microplate, combine the receptor preparation, a fixed concentration of the radioligand, and a varying concentration of JNJ-26070109.
Control Groups:
Total Binding: Contains receptor and radioligand only (no competitor).
Non-specific Binding (NSB): Contains receptor, radioligand, and a high concentration of a non-labeled, known CCK2 ligand to saturate all specific binding sites.
Equilibration: Incubate the plates for a defined period at a specific temperature (e.g., 60 minutes at 25°C) to allow the binding reaction to reach equilibrium.
Separation: Rapidly transfer the contents of the wells to a filter plate and apply a vacuum. The receptor-bound radioligand is trapped on the filter, while the unbound radioligand passes through.[8]
Washing: Wash the filters several times with ice-cold assay buffer to remove any remaining unbound or non-specifically bound radioligand.[8]
Quantification: After drying the filters, add a liquid scintillation cocktail and measure the radioactivity in each filter using a scintillation counter.
Data Analysis:
Calculate the specific binding at each concentration of JNJ-26070109: Specific Binding = Total Binding - Non-specific Binding.
Plot the percentage of specific binding against the log concentration of JNJ-26070109 to generate a competition curve.
Determine the IC50 value (the concentration of JNJ-26070109 that inhibits 50% of the specific radioligand binding) from the curve.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Workflow for a competitive radioligand binding assay.
In Vivo: Gastric Acid Secretion in Fistulated Rats
This model assesses the functional consequences of CCK2 receptor antagonism by measuring the inhibition of gastric acid secretion in live animals.
Objective: To evaluate the ability of JNJ-26070109 to inhibit basal and stimulated gastric acid secretion.
Protocol:
Surgical Preparation: A chronic fistula is surgically implanted into the stomach of rats, allowing for the repeated collection of gastric juices.[2][3]
Acclimatization: Animals are allowed to recover fully from surgery before experimentation.
Drug Administration: JNJ-26070109 is administered to the rats, typically via oral gavage.
Gastric Juice Collection: At specified time points after drug administration, gastric juice is collected through the fistula.
Stimulation (Optional): To measure the inhibition of stimulated acid secretion, a secretagogue like pentagastrin (B549294) (a CCK2 receptor agonist) or histamine (B1213489) is administered.[2][3]
Sample Analysis: The volume of the collected gastric juice is measured, and the acid concentration is determined by titration with NaOH to a neutral pH. The total acid output is then calculated.
Data Comparison: The acid output in JNJ-26070109-treated animals is compared to that in vehicle-treated control animals to determine the percentage of inhibition.
Conclusion
JNJ-26070109 is a well-characterized, high-affinity, and selective CCK2 receptor antagonist. Its species-specific binding affinities have been quantified using standard in vitro radioligand binding assays, revealing the highest potency for the human receptor. The mechanism of action involves the competitive blockade of the Gq-coupled CCK2 receptor, thereby inhibiting downstream signaling pathways responsible for gastric acid secretion and cellular proliferation. Functional studies in animal models confirm its efficacy in vivo. This comprehensive dataset makes JNJ-26070109 a critical pharmacological tool for research and a promising lead for the development of novel gastrointestinal therapies.
Application Notes and Protocols for JNJ-26070109, a CCK2 Receptor Antagonist
For Researchers, Scientists, and Drug Development Professionals Introduction JNJ-26070109 is a potent and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor, also known as the gastrin receptor.[1][2...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
JNJ-26070109 is a potent and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor, also known as the gastrin receptor.[1][2][3] As a competitive antagonist, it has demonstrated high affinity for human, rat, and dog CCK2 receptors.[1][3] The CCK2 receptor plays a crucial role in various physiological processes, including the regulation of gastric acid secretion and gastrointestinal mucosal growth.[1] Its involvement in these pathways makes it a significant target for therapeutic intervention in conditions such as gastroesophageal reflux disease (GORD).[2] These application notes provide detailed protocols for in vitro assays to characterize the activity of JNJ-26070109 and similar compounds targeting the CCK2 receptor.
Quantitative Data
The following table summarizes the reported in vitro binding affinities of JNJ-26070109 for the CCK2 receptor across different species.
The CCK2 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq alpha subunit. Upon activation by its endogenous ligands, such as gastrin and cholecystokinin, the receptor initiates a downstream signaling cascade involving phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium concentrations and the activation of protein kinase C (PKC), which in turn can activate the MAPK/ERK pathway. This signaling pathway is implicated in cell proliferation and secretion processes.
CCK2 Receptor Signaling Pathway
Experimental Protocols
The following are representative protocols for in vitro assays to determine the potency and mechanism of action of JNJ-26070109.
Radioligand Binding Assay
This assay is used to determine the binding affinity of a test compound to the CCK2 receptor by measuring the displacement of a radiolabeled ligand.
Radioligand Binding Assay Workflow
Methodology:
Cell Membrane Preparation: Utilize a stable cell line overexpressing the human CCK2 receptor. Homogenize the cells in a suitable buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in an appropriate assay buffer.
Assay Setup: In a 96-well plate, combine the cell membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]-gastrin or [¹²⁵I]-CCK-8), and varying concentrations of the test compound (JNJ-26070109). Include controls for total binding (no competitor) and non-specific binding (excess non-radiolabeled ligand).
Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium.
Filtration: Rapidly filter the contents of each well through a glass fiber filter plate to separate the membrane-bound radioligand from the free radioligand. Wash the filters with ice-cold buffer to remove any non-specifically bound radioactivity.
Detection: After drying the filter plate, add a scintillation cocktail to each well and count the radioactivity using a scintillation counter.
Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Convert the IC50 value to a binding affinity constant (Ki) using the Cheng-Prusoff equation.
Functional Assay: Calcium Flux Measurement
This cell-based functional assay measures the ability of an antagonist to inhibit the agonist-induced increase in intracellular calcium, a key downstream event in the CCK2 receptor signaling pathway.[4][5]
Methodology:
Cell Culture and Dye Loading: Plate cells expressing the CCK2 receptor in a 96-well plate. On the day of the assay, load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.
Compound Addition: Add varying concentrations of the antagonist (JNJ-26070109) to the wells and incubate for a predetermined time.
Agonist Stimulation: Add a fixed concentration of a CCK2 receptor agonist (e.g., gastrin-17 or CCK-8) to stimulate the receptor.
Signal Detection: Measure the fluorescence intensity before and after the addition of the agonist using a fluorescence plate reader. The change in fluorescence corresponds to the change in intracellular calcium concentration.
Data Analysis: Plot the agonist-induced calcium response against the concentration of the antagonist. Determine the IC50 value, which is the concentration of the antagonist that causes a 50% inhibition of the maximal agonist response.
Conclusion
The provided protocols outline standard in vitro methods for the pharmacological characterization of JNJ-26070109 as a CCK2 receptor antagonist. These assays are fundamental for determining the binding affinity and functional potency of new chemical entities targeting the CCK2 receptor, thereby aiding in the drug discovery and development process. The high affinity of JNJ-26070109 for the CCK2 receptor, as demonstrated by these types of assays, underscores its potential as a therapeutic agent.
Application Notes and Protocols for JNJ-26070109 Cell-Based Assay Development
For Researchers, Scientists, and Drug Development Professionals Introduction JNJ-26070109 is a potent, selective, and orally bioavailable antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2] The CCK2 rec...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
JNJ-26070109 is a potent, selective, and orally bioavailable antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2] The CCK2 receptor, a G-protein coupled receptor (GPCR), plays a significant role in physiological processes such as the regulation of gastric acid secretion.[1][3][4] Antagonism of this receptor by JNJ-26070109 has shown potential in the treatment of gastroesophageal reflux disease (GORD).[3][4] These application notes provide a comprehensive guide for the development of cell-based assays to characterize the activity of JNJ-26070109 and similar compounds targeting the CCK2 receptor.
Mechanism of Action and Signaling Pathway
JNJ-26070109 acts as a competitive antagonist at the CCK2 receptor, inhibiting the downstream signaling cascades initiated by the binding of its natural ligands, gastrin and cholecystokinin (CCK).[1][2] The CCK2 receptor primarily couples through the Gαq subunit of the heterotrimeric G-protein. Activation of Gαq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling cascade is a key mechanism for the physiological effects mediated by the CCK2 receptor.[5][6]
Caption: CCK2 Receptor Signaling Pathway and Inhibition by JNJ-26070109.
Quantitative Data Summary
The following tables summarize the reported in vitro and in vivo potency of JNJ-26070109.
Table 1: In Vitro Affinity and Potency of JNJ-26070109
This protocol describes a method to measure the ability of JNJ-26070109 to inhibit agonist-induced intracellular calcium mobilization in a cell line stably expressing the human CCK2 receptor.
1. Materials and Reagents:
Human CCK2 receptor-expressing cells (e.g., CHO-K1 or HEK293)
CCK2 receptor agonist (e.g., Gastrin I or Pentagastrin)
Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)
Black, clear-bottom 96-well or 384-well microplates
Fluorescent plate reader with an injection system
2. Experimental Workflow:
Caption: Workflow for the Intracellular Calcium Mobilization Assay.
3. Detailed Procedure:
a. Cell Culture and Seeding:
Culture the human CCK2 receptor-expressing cells in the appropriate medium supplemented with FBS and antibiotics.
On the day before the assay, harvest the cells using Trypsin-EDTA and resuspend them in fresh culture medium.
Seed the cells into black, clear-bottom microplates at a density optimized for confluency on the day of the assay.
Incubate the plates overnight at 37°C in a humidified atmosphere with 5% CO2.
b. Dye Loading:
Prepare a loading buffer containing the calcium-sensitive dye (e.g., Fluo-4 AM) and probenecid in the assay buffer.
Aspirate the culture medium from the cell plates and wash the cells once with assay buffer.
Add the loading buffer to each well and incubate the plates for 1 hour at 37°C, protected from light.
c. Compound and Agonist Addition:
Prepare serial dilutions of JNJ-26070109 in assay buffer. Also, prepare a vehicle control.
After the dye loading incubation, aspirate the loading buffer and wash the cells twice with assay buffer.
Add the JNJ-26070109 dilutions or vehicle to the respective wells.
Incubate the plates for 15-30 minutes at room temperature.
Prepare the agonist (e.g., Gastrin I) at a concentration that elicits a submaximal response (e.g., EC80).
Place the plate in the fluorescent plate reader.
Set the reader to measure fluorescence intensity (e.g., excitation at 485 nm, emission at 525 nm) over time.
Initiate the reading and, after establishing a baseline, use the injector to add the agonist to all wells.
Continue reading the fluorescence for a sufficient period to capture the peak response.
4. Data Analysis:
The change in fluorescence intensity reflects the change in intracellular calcium concentration.
Calculate the response for each well (peak fluorescence after agonist addition minus baseline fluorescence).
Normalize the data to the vehicle control (0% inhibition) and a control with no agonist (100% inhibition).
Plot the normalized response against the logarithm of the JNJ-26070109 concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value of JNJ-26070109.
Conclusion
The provided application notes and protocols offer a framework for the in vitro characterization of JNJ-26070109 and other CCK2 receptor antagonists. The intracellular calcium mobilization assay is a robust and direct functional assay to quantify the potency of such compounds. Careful optimization of assay parameters, such as cell density and agonist concentration, is crucial for obtaining reliable and reproducible data. These assays are essential tools in the drug discovery and development process, enabling the identification and characterization of novel therapeutics targeting the CCK2 receptor.
For Researchers, Scientists, and Drug Development Professionals Introduction JNJ-26070109 is a potent and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2] The CCK2 receptor, a G-protein cou...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
JNJ-26070109 is a potent and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2] The CCK2 receptor, a G-protein coupled receptor (GPCR), is primarily coupled to the Gq signaling pathway. Upon activation by its endogenous ligands, such as gastrin and cholecystokinin (CCK), the receptor initiates a signaling cascade that results in the mobilization of intracellular calcium.[3][4] This application note provides a detailed protocol for a cell-based calcium mobilization assay to determine the inhibitory activity of JNJ-26070109 on the human CCK2 receptor.
This assay utilizes a recombinant cell line stably expressing the human CCK2 receptor and a fluorescent calcium indicator, Fluo-4 AM. The assay measures the ability of JNJ-26070109 to inhibit the increase in intracellular calcium induced by a CCK2 receptor agonist, such as gastrin. This protocol is suitable for determining the potency of JNJ-26070109, typically expressed as an IC50 value.
Signaling Pathway
The activation of the CCK2 receptor by an agonist like gastrin leads to the activation of the Gq protein. This, in turn, activates phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions into the cytoplasm. JNJ-26070109, as a competitive antagonist, blocks the binding of the agonist to the CCK2 receptor, thereby inhibiting this signaling cascade and the subsequent calcium mobilization.
Figure 1: CCK2 Receptor Gq Signaling Pathway.
Quantitative Data
The following table summarizes the known inhibitory constant (pKi) for JNJ-26070109 against the human CCK2 receptor.
This protocol is designed for a 96-well or 384-well plate format and is compatible with fluorescence plate readers equipped with automated liquid handling.
Materials and Reagents
Cell Line: CHO-K1 or HEK293 cells stably expressing the human CCK2 receptor.
Culture Medium: DMEM/F-12, supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418 or Puromycin).
Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, pH 7.4.
Calcium-Sensitive Dye: Fluo-4 AM (acetoxymethyl ester).
CCK2 Receptor Agonist: Gastrin I (human) or Cholecystokinin Octapeptide (CCK-8), sulfated.
Test Compound: JNJ-26070109.
Control Compounds: A known CCK2 receptor antagonist (optional) and a vehicle control (e.g., DMSO).
Assay Plates: Black-walled, clear-bottom 96-well or 384-well microplates.
Experimental Workflow
Figure 2: Experimental Workflow for the Calcium Mobilization Assay.
Step-by-Step Protocol
1. Cell Seeding:
a. Culture CHO-K1 or HEK293 cells expressing the human CCK2 receptor in T-75 flasks until they reach 80-90% confluency.
b. Harvest the cells using a non-enzymatic cell dissociation solution or a brief trypsinization.
c. Resuspend the cells in culture medium and perform a cell count.
d. Seed the cells into black-walled, clear-bottom 96-well or 384-well plates at a density of 40,000 to 80,000 cells per well for a 96-well plate, or 10,000 to 20,000 cells per well for a 384-well plate.[5]
e. Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.
2. Preparation of Dye-Loading Solution:
a. Prepare a 1 mM stock solution of Fluo-4 AM in anhydrous DMSO.
b. On the day of the assay, prepare the dye-loading solution by diluting the Fluo-4 AM stock solution in Assay Buffer to a final concentration of 2-5 µM.
c. Add Pluronic F-127 to the dye-loading solution to a final concentration of 0.02-0.04% to aid in dye solubilization.
d. Add probenecid to the dye-loading solution to a final concentration of 2.5 mM to prevent dye leakage from the cells.[6]
3. Dye Loading:
a. Remove the culture medium from the cell plates.
b. Wash the cells once with Assay Buffer.
c. Add the appropriate volume of dye-loading solution to each well (e.g., 100 µL for a 96-well plate).
d. Incubate the plates for 1 hour at 37°C, protected from light.[5][6]
e. After incubation, wash the cells twice with Assay Buffer to remove excess dye.
f. Add Assay Buffer to each well to maintain cell viability.
4. Compound Addition (Antagonist):
a. Prepare serial dilutions of JNJ-26070109 in Assay Buffer. The final concentration of DMSO should be kept below 0.5%.
b. Add the desired concentrations of JNJ-26070109 or vehicle control to the respective wells.
c. Incubate the plate for 15-30 minutes at room temperature, protected from light.
5. Agonist Addition and Fluorescence Measurement:
a. Prepare the agonist (gastrin) solution in Assay Buffer at a concentration that will give an EC80 response (previously determined from an agonist dose-response curve).
b. Set up the fluorescence plate reader to measure kinetic fluorescence with excitation at ~490 nm and emission at ~525 nm. The instrument should be programmed to add the agonist and immediately begin reading.
c. The plate reader will first establish a baseline fluorescence reading for a few seconds.
d. The instrument will then automatically inject the agonist solution into each well.
e. Continue to record the fluorescence signal for at least 60-120 seconds to capture the peak calcium response.
6. Data Analysis:
a. The change in fluorescence is typically calculated as the maximum fluorescence intensity after agonist addition minus the baseline fluorescence.
b. Plot the fluorescence response against the logarithm of the JNJ-26070109 concentration.
c. Fit the data using a four-parameter logistic equation to determine the IC50 value, which is the concentration of JNJ-26070109 that inhibits 50% of the maximal agonist-induced response.
Conclusion
This application note provides a comprehensive protocol for a robust and reproducible calcium mobilization assay to characterize the inhibitory activity of JNJ-26070109 on the CCK2 receptor. The detailed methodology, along with the provided diagrams and quantitative data, will enable researchers to effectively implement this assay in their drug discovery and development workflows.
Application Note and Protocol: JNJ-26070109 CCK2R Binding Affinity Assay
Audience: Researchers, scientists, and drug development professionals. Introduction JNJ-26070109 is identified as a potent, selective, and orally bioactive antagonist for the cholecystokinin (B1591339) 2 receptor (CCK2R)...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
JNJ-26070109 is identified as a potent, selective, and orally bioactive antagonist for the cholecystokinin (B1591339) 2 receptor (CCK2R).[1][2] The CCK2R, a G-protein coupled receptor (GPCR) found in the central nervous system and gastrointestinal tract, plays a significant role in gastric acid secretion and mucosal growth.[1][3] Characterizing the binding affinity of compounds like JNJ-26070109 to CCK2R is a critical step in drug discovery and development. It allows for the quantitative assessment of a compound's potency and selectivity. Radioligand binding assays are the gold standard for determining the affinity of a ligand for its receptor.[4][5] This document provides a detailed protocol for a competitive binding assay to determine the binding affinity (Ki) of JNJ-26070109 for the human CCK2R.
Quantitative Data Summary
The binding affinity of JNJ-26070109 has been determined for CCK2R from multiple species, demonstrating high affinity. The pKi values, which represent the negative logarithm of the equilibrium inhibition constant (Ki), are summarized below. A higher pKi value indicates a stronger binding affinity.
The CCK2 receptor is a G-protein-coupled receptor that primarily signals through the Gq/G11 and Gα12/13 protein pathways upon activation by its endogenous ligands, gastrin and cholecystokinin (CCK).[3][6][7] This activation initiates a cascade of intracellular events, starting with the activation of Phospholipase C (PLC).[6][7] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[7] IP3 triggers the release of calcium (Ca2+) from intracellular stores, and DAG activates Protein Kinase C (PKC).[7] These events lead to the activation of downstream signaling cascades, including the MAPK and PI3K/AKT pathways, which are involved in cell proliferation and survival.[6][7] JNJ-26070109 acts as a competitive antagonist, binding to the CCK2R and blocking the initiation of this signaling cascade by endogenous ligands.[1]
CCK2R signaling cascade and antagonism by JNJ-26070109.
This protocol describes a competitive radioligand binding assay to determine the inhibitory constant (Ki) of JNJ-26070109 for the human CCK2R.[5][8] The principle involves measuring the displacement of a specific high-affinity radioligand from the receptor by increasing concentrations of the unlabeled competitor compound, JNJ-26070109.
Experimental Workflow
The overall workflow involves preparing cell membranes expressing the target receptor, incubating them with a radioligand and the test compound, separating bound from free radioligand via filtration, and quantifying the bound radioactivity.
Workflow for the competitive radioligand binding assay.
Materials and Reagents
Cell Membranes: Membranes prepared from a cell line stably expressing human CCK2R (e.g., CHO-hCCK2R or HEK293-hCCK2R).
Radioligand: A suitable high-affinity CCK2R radioligand (e.g., [³H]-Gastrin-I or [¹²⁵I]-CCK-8). The concentration used should be approximately equal to its Kd value.
Test Compound: JNJ-26070109 stock solution in DMSO.
Non-specific Binding Control: A high concentration of a known, non-radiolabeled CCK2R ligand (e.g., 10 µM Gastrin-I).
Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4.
Wash Buffer (ice-cold): 50 mM Tris-HCl, pH 7.4.
Scintillation Cocktail: A suitable liquid scintillation fluid.
Compound Dilution: Prepare a serial dilution of JNJ-26070109 in Assay Buffer. Typically, 11 concentrations are used to generate a full competition curve (e.g., from 1 pM to 10 µM). Include a vehicle control (Assay Buffer with DMSO) for total binding.
Assay Plate Setup: The assay is performed in a 96-well plate with a final volume of 250 µL per well.[9]
Total Binding Wells: 50 µL of Assay Buffer + 50 µL Radioligand + 150 µL Membrane suspension.
Non-specific Binding (NSB) Wells: 50 µL of Non-specific Binding Control + 50 µL Radioligand + 150 µL Membrane suspension.
It is recommended to run all conditions in triplicate.
Incubation:
Add the appropriate components (Assay Buffer, NSB control, or JNJ-26070109 dilution) to the wells.
Add the radioligand solution to all wells.
Initiate the reaction by adding the cell membrane suspension (typically 10-50 µg protein/well) to all wells.[9]
Seal the plate and incubate for 60-90 minutes at room temperature or 30°C with gentle agitation.[9] The incubation time should be sufficient to reach binding equilibrium.
Filtration:
Pre-soak the filter plate with a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.
Terminate the incubation by rapidly filtering the contents of the assay plate through the pre-soaked filter plate using a vacuum manifold.
Wash the filters 3-4 times with 200 µL of ice-cold Wash Buffer to remove unbound radioligand.[9]
Radioactivity Counting:
Dry the filter plate completely (e.g., 30 minutes at 50°C or under a heat lamp).[9]
Add scintillation cocktail to each well.
Seal the plate and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.
Data Analysis
Calculate Specific Binding:
Specific Binding (CPM) = Total Binding (CPM) - Non-specific Binding (CPM).
For each concentration of JNJ-26070109, calculate the percent specific binding:
% Specific Binding = (CPM_competitor - CPM_NSB) / (CPM_total - CPM_NSB) * 100
Determine IC50:
Plot the % Specific Binding against the logarithm of the JNJ-26070109 concentration.
Use a non-linear regression analysis (sigmoidal dose-response with variable slope) to fit the data and determine the IC50 value (the concentration of JNJ-26070109 that displaces 50% of the radioligand).
Calculate Ki:
Convert the IC50 to the equilibrium inhibition constant (Ki) using the Cheng-Prusoff equation:[9]
Ki = IC50 / (1 + ([L]/Kd))
Where:
[L] is the concentration of the radioligand used in the assay.
Kd is the equilibrium dissociation constant of the radioligand for the CCK2R (this must be determined in a separate saturation binding experiment).
The resulting Ki value represents the binding affinity of JNJ-26070109 for the CCK2 receptor. A lower Ki value signifies a higher binding affinity.
Application Notes and Protocols for In Vivo Study of JNJ-26070109 in Rats
Audience: Researchers, scientists, and drug development professionals. Introduction JNJ-26070109 is a potent and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor, demonstrating efficacy in preclin...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
JNJ-26070109 is a potent and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor, demonstrating efficacy in preclinical models of gastric acid secretion.[1][2][3] This document provides detailed application notes and protocols for designing and conducting in vivo studies in rats to evaluate the pharmacological effects of JNJ-26070109, particularly its role in inhibiting gastric acid secretion and preventing proton pump inhibitor (PPI)-induced acid rebound.
Data Presentation
Table 1: Effect of Chronic JNJ-26070109 and/or Omeprazole Administration on Gastric Acid Secretion in Fistulated Rats
Treatment Group (21 days)
Basal Acid Secretion (µmol H⁺)
Pentagastrin-Stimulated Acid Secretion (µmol H⁺)
Inhibition of Pentagastrin-Stimulated Secretion (%)
Vehicle Control
438 ± 30
2606 ± 130
-
JNJ-26070109 (10 µmol·kg⁻¹, b.i.d.)
~110 (75% inhibition)
1433 (45% reduction)
45%
Omeprazole (400 µmol·kg⁻¹, o.d.)
No measurable secretion
~52 (98% inhibition)
98%
JNJ-26070109 + Omeprazole
No measurable secretion
~26 (99% inhibition)
99%
Data extracted from a study in male Sprague Dawley rats with surgically implanted gastric fistulas.[1][2]
Table 2: Effect of Chronic JNJ-26070109 and/or Omeprazole Administration on Serum Gastrin Levels
Treatment Group (21 days)
Serum Gastrin Concentration (pM)
Fold Increase vs. Control
Vehicle Control
61 ± 11
-
JNJ-26070109 (10 µmol·kg⁻¹, b.i.d.)
179 ± 26
~3-fold
Omeprazole (400 µmol·kg⁻¹, o.d.)
428 ± 14
~7-fold
Data from the same study as above, highlighting the impact on gastrin levels, a key regulator of gastric acid secretion.[2]
Experimental Protocols
Animal Model and Surgical Procedure
Animal Species: Male Sprague Dawley rats (160–190 g).
Acclimatization: Animals should be allowed a standard acclimatization period upon arrival.
Surgically implant a stainless steel gastric fistula into the stomach.
Provide post-operative analgesia (e.g., 0.03 mg·g⁻¹ buprenorphine subcutaneously every 12 hours for 3 days).
Allow a recovery period of 7–10 days before experimentation.
During recovery, condition the rats by rinsing their stomachs with a gastric mucosal physiological solution and placing them in metabolic cages to be used for gastric acid collection.[1]
Chronic Dosing Regimen
Study Groups:
Vehicle Control
JNJ-26070109 (10 or 30 µmol·kg⁻¹)
Omeprazole (400 µmol·kg⁻¹)
JNJ-26070109 + Omeprazole
Administration:
JNJ-26070109 is administered orally twice a day (approximately 10 hours apart).[1]
Following the chronic dosing period, measure acid secretion 12–14 hours after the final dose.
Basal Acid Secretion: Collect gastric juice for a defined period to determine the basal acid output.
Stimulated Acid Secretion:
Administer a secretagogue such as pentagastrin (B549294) (30 nmol·kg⁻¹, s.c.) or histamine.[1][2]
Collect gastric juice for 90 minutes following stimulation.
Analysis: Titrate the collected gastric juice to determine the total acid output (µmol H⁺).
Assessment of Acid Rebound
After the 21-day treatment period, cease administration of all compounds.
Measure basal and stimulated gastric acid secretion at specified time points post-treatment (e.g., day 3 and day 13) to evaluate for rebound hypersecretion.[1]
Mandatory Visualizations
Signaling Pathway of CCK2 Receptor and JNJ-26070109 Inhibition
Caption: CCK2 receptor signaling cascade leading to gastric acid secretion and its inhibition by JNJ-26070109.
Experimental Workflow for In Vivo Rat Study
Caption: Workflow for evaluating JNJ-26070109's effect on gastric acid secretion in rats.
Application Notes and Protocols: JNJ-26070109 in a Canine Gastric Fistula Model
For Researchers, Scientists, and Drug Development Professionals Introduction JNJ-26070109 is a potent and selective cholecystokinin-2 (CCK2) receptor antagonist.[1][2] The CCK2 receptor plays a crucial role in mediating...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
JNJ-26070109 is a potent and selective cholecystokinin-2 (CCK2) receptor antagonist.[1][2] The CCK2 receptor plays a crucial role in mediating gastric acid secretion stimulated by gastrin.[3][4] Therefore, antagonism of this receptor presents a therapeutic target for managing acid-related gastrointestinal disorders. These application notes provide a detailed protocol for evaluating the efficacy of JNJ-26070109 in a canine gastric fistula model, a well-established preclinical model for studying gastric acid secretion.
Mechanism of Action
JNJ-26070109 is a competitive antagonist of the CCK2 receptor, with high affinity for human, rat, and dog receptors.[1] By blocking the CCK2 receptor on enterochromaffin-like (ECL) cells and parietal cells, JNJ-26070109 inhibits gastrin-stimulated histamine (B1213489) release and subsequent gastric acid secretion. Chronic administration in rats has been shown to effectively inhibit basal and pentagastrin-stimulated acid secretion and to prevent omeprazole-induced rebound acid hypersecretion.[2][3]
Quantitative Data Summary
The following tables summarize key quantitative data for JNJ-26070109 and common secretagogues used in canine gastric acid secretion studies.
Animal Preparation: Dogs are fasted for 24 hours prior to surgery with free access to water.
Anesthesia and Surgical Preparation: Anesthetize the dog and prepare the abdominal area for aseptic surgery.
Laparotomy: Perform a midline laparotomy to expose the stomach.
Cannula Placement: Aseptically place a stainless steel cannula into the most dependent part of the greater curvature of the stomach.
Fistula Creation: Create a gastric fistula by suturing the stomach wall around the cannula to the abdominal wall.
Closure: Close the abdominal incision in layers.
Post-operative Care: Administer analgesics and antibiotics as required. Allow for a recovery period of at least 3-4 weeks before initiating any studies.
II. JNJ-26070109 Efficacy Study in the Gastric Fistula Dog
Objective: To evaluate the effect of JNJ-26070109 on basal and secretagogue-stimulated gastric acid secretion.
Materials:
Gastric fistula dogs
JNJ-26070109 (formulated for oral or IV administration)
Histamine dihydrochloride or Pentagastrin
pH meter
Titrators and reagents for acid measurement (e.g., 0.1 N NaOH)
Collection vials
Experimental Design:
A crossover design is recommended, where each dog serves as its own control.
A washout period of at least one week should be allowed between treatments.
Procedure:
Fasting: Fast the dogs for 18-24 hours before the experiment, with free access to water.
Basal Secretion: Collect gastric juice for 1-2 hours to determine basal acid output.
Drug Administration: Administer JNJ-26070109 or vehicle control (e.g., saline for IV, capsule for oral) at the predetermined dose.
Stimulation: After a suitable pre-treatment period (e.g., 60 minutes for IV, 90 minutes for oral), begin a continuous intravenous infusion of a gastric acid secretagogue (histamine or pentagastrin) at a dose known to produce a submaximal response.
Sample Collection: Collect gastric juice continuously in 15-minute fractions for the duration of the secretagogue infusion (e.g., 2-3 hours).
Sample Analysis:
Measure the volume of each 15-minute sample.
Determine the acid concentration of each sample by titration with 0.1 N NaOH to a pH of 7.0.
Calculate the acid output for each sample (volume x concentration).
Data Analysis: Compare the acid output in the JNJ-26070109-treated group to the vehicle control group using appropriate statistical methods (e.g., t-test or ANOVA).
Visualizations
Caption: Signaling pathway of gastrin-stimulated gastric acid secretion and the inhibitory action of JNJ-26070109.
Caption: Workflow for evaluating JNJ-26070109 in the canine gastric fistula model.
Application Notes and Protocols for JNJ-26070109 in a Mouse Pancreatic Cancer Model
For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed information and protocols for the use of JNJ-26070109, a selective cholecystokinin-2 receptor (CCK2R) antagonist, i...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide detailed information and protocols for the use of JNJ-26070109, a selective cholecystokinin-2 receptor (CCK2R) antagonist, in a genetically engineered mouse model of pancreatic cancer (KrasG12D). The provided data and methodologies are based on preclinical studies evaluating the chemopreventive potential of JNJ-26070109 in inhibiting the progression of pancreatic intraepithelial neoplasia (PanIN) to pancreatic ductal adenocarcinoma (PDAC).
Quantitative Data Summary
The following table summarizes the dosage and significant findings from a key preclinical study investigating JNJ-26070109 in the KrasG12D mouse model of pancreatic cancer.[1]
JNJ-26070109 functions as a competitive antagonist of the cholecystokinin-2 receptor (CCK2R). In pancreatic cancer, the gastrin signaling pathway, mediated through CCK2R, is often overexpressed and contributes to tumor progression.[1] The binding of ligands such as gastrin or cholecystokinin (B1591339) to CCK2R can activate downstream signaling cascades that promote cell proliferation and survival. JNJ-26070109 blocks this interaction, thereby inhibiting the pro-tumorigenic signals.
Caption: CCK2R Signaling Pathway Inhibition by JNJ-26070109.
Experimental Protocols
Preparation of JNJ-26070109 Medicated Diet
This protocol is for the preparation of a medicated AIN-76A diet for administration to mice.
Materials:
JNJ-26070109 powder
AIN-76A diet powder
Sesame oil (or other suitable vehicle for suspension)
Planetary mixer or equivalent for homogenous mixing
Pellet mill (optional, for pelleting the diet)
Procedure:
Dosage Calculation:
For a 250 ppm diet, add 250 mg of JNJ-26070109 per kg of AIN-76A diet.
For a 500 ppm diet, add 500 mg of JNJ-26070109 per kg of AIN-76A diet.
Preparation of JNJ-26070109 Premix:
Accurately weigh the required amount of JNJ-26070109.
To ensure homogenous distribution, first create a premix. Suspend the weighed JNJ-26070109 in a small amount of sesame oil.
In a separate container, weigh out a small portion of the AIN-76A diet powder (e.g., 10% of the total batch weight).
Add the JNJ-26070109 suspension to the small portion of diet powder and mix thoroughly until a homogenous mixture is achieved.
Final Mixing:
Add the premix to the remaining AIN-76A diet powder in a planetary mixer.
Mix for a sufficient duration (e.g., 20-30 minutes) to ensure uniform distribution of the compound throughout the diet.
Pelleting (Optional):
If pelleted food is required, the mixed powder can be passed through a pellet mill according to the manufacturer's instructions.
Allow the pellets to cool and harden before storage.
Storage:
Store the medicated diet in airtight containers at 4°C, protected from light, to maintain the stability of JNJ-26070109.
In Vivo Chemoprevention Study in KrasG12D Mice
This protocol outlines the key steps for a long-term chemoprevention study.
Animal Model:
p48Cre/+-LSL-KrasG12D mice, which spontaneously develop pancreatic intraepithelial neoplasia (PanIN) that progresses to PDAC.
Stain sections with Hematoxylin and Eosin (H&E) to evaluate the incidence and grade of PanIN and PDAC.
Perform immunohistochemistry for markers of proliferation (e.g., PCNA) and apoptosis (e.g., cleaved caspase-3) to assess the cellular effects of JNJ-26070109.
Experimental Workflow
The following diagram illustrates the workflow for the in vivo chemoprevention study.
Application Notes and Protocols: JNJ-26070109 Formulation with Sesame Oil
For Researchers, Scientists, and Drug Development Professionals Introduction JNJ-26070109 is a potent, selective, and orally bioavailable competitive antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2]...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
JNJ-26070109 is a potent, selective, and orally bioavailable competitive antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2] It has been investigated for its potential therapeutic effects in conditions characterized by excessive gastric acid secretion, such as gastroesophageal reflux disease (GORD).[3][4] The mechanism of action involves the inhibition of gastrin-stimulated acid secretion from parietal cells in the stomach. Preclinical studies have demonstrated its efficacy in reducing basal and pentagastrin-stimulated gastric acid secretion.[3]
Due to its lipophilic nature and poor water solubility, JNJ-26070109 presents a formulation challenge. Sesame oil, a biocompatible and widely used pharmaceutical excipient, serves as an effective vehicle for the oral administration of such compounds.[5][6] It enhances the solubility and bioavailability of lipophilic drugs. This document provides detailed application notes and protocols for the formulation of JNJ-26070109 in sesame oil for research and preclinical development.
The following diagram illustrates the signaling pathway inhibited by JNJ-26070109. Gastrin, released from G-cells, normally binds to the CCK2 receptor on enterochromaffin-like (ECL) cells, stimulating histamine (B1213489) release. Histamine then acts on H2 receptors on parietal cells to stimulate acid secretion. JNJ-26070109 competitively antagonizes the CCK2 receptor, blocking this cascade.
Application Notes and Protocols for JNJ-26070109 in In Vivo Cancer Models
For Researchers, Scientists, and Drug Development Professionals Introduction JNJ-26070109 is a potent and selective antagonist of the cholecystokinin-2 receptor (CCK2R). The gastrin/CCK2R signaling pathway has been impli...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
JNJ-26070109 is a potent and selective antagonist of the cholecystokinin-2 receptor (CCK2R). The gastrin/CCK2R signaling pathway has been implicated in the progression of several gastrointestinal malignancies, including pancreatic and gastric cancers.[1][2] Activation of CCK2R by its ligand, gastrin, can stimulate cell proliferation, inhibit apoptosis, and promote invasion and metastasis.[1][3] Therefore, antagonizing this receptor presents a promising therapeutic strategy for cancers where this pathway is active. These application notes provide a summary of the preclinical use of JNJ-26070109 in a relevant in vivo cancer model and offer a detailed, hypothetical protocol for its evaluation in a standard xenograft model.
Mechanism of Action
JNJ-26070109 is a competitive antagonist of the CCK2 receptor.[4] By binding to CCK2R, it blocks the downstream signaling cascades initiated by gastrin. This inhibition is expected to counteract the trophic effects of gastrin on tumor cells, leading to reduced proliferation and tumor growth. The signaling pathway is depicted below.
Hypothetical Protocol: Evaluation of JNJ-26070109 in a Pancreatic Cancer Xenograft Model
This protocol is a hypothetical framework based on standard practices for xenograft studies and findings from studies using other CCK2R antagonists in similar models.[6]
Objective
To evaluate the anti-tumor efficacy of JNJ-26070109 in a subcutaneous pancreatic cancer xenograft model established in immunodeficient mice.
Materials
Cell Line: PANC-1 or other suitable pancreatic cancer cell line expressing CCK2R.
Animals: 6-8 week old female athymic nude mice (e.g., NU/NU).
JNJ-26070109: To be formulated in an appropriate vehicle for oral administration (e.g., 0.5% methylcellulose).
Administer treatments for a predefined period (e.g., 21-28 days).
Record body weights 2-3 times per week as a measure of toxicity.
4.4. Endpoint and Analysis
The study endpoint may be defined as the end of the treatment period or when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm3).
Euthanize mice and excise tumors.
Measure the final tumor weight and volume.
Calculate Tumor Growth Inhibition (TGI) for each treatment group.
(Optional) Process tumors for downstream analysis such as histology (H&E staining), immunohistochemistry (e.g., for proliferation markers like Ki-67), or molecular analysis.
Conclusion
JNJ-26070109 has demonstrated significant anti-tumor activity in a preclinical, genetically engineered mouse model of pancreatic cancer. The provided hypothetical protocol offers a robust framework for extending these investigations into traditional xenograft models. Such studies are crucial for further characterizing the anti-cancer efficacy of JNJ-26070109 and elucidating its mechanism of action in a human tumor context, thereby supporting its potential development as a targeted cancer therapeutic.
Application Notes and Protocols for JNJ-26070109 in Cell Proliferation Assays
For Researchers, Scientists, and Drug Development Professionals Introduction JNJ-26070109 is a potent and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1] The CCK2 receptor, also known as the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
JNJ-26070109 is a potent and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1] The CCK2 receptor, also known as the gastrin receptor, is a G protein-coupled receptor that plays a significant role in various physiological processes, including the regulation of gastric acid secretion and the growth of the gastrointestinal mucosa.[1] The peptide hormone gastrin, upon binding to the CCK2 receptor, can initiate signaling cascades that lead to cell proliferation.[2] This has implicated the gastrin/CCK2 receptor pathway in the progression of certain cancers.[3][4][5] JNJ-26070109, by blocking this interaction, serves as a valuable tool for investigating the role of the CCK2 receptor in cell proliferation and as a potential therapeutic agent to inhibit the growth of cancer cells that express this receptor.
These application notes provide a detailed protocol for assessing the anti-proliferative effects of JNJ-26070109 using a colorimetric MTT assay, a widely used method for measuring cell viability and metabolic activity.
Mechanism of Action: Inhibition of Gastrin-Induced Signaling
Gastrin binding to the CCK2 receptor activates multiple intracellular signaling pathways that promote cell growth.[2] JNJ-26070109 acts as a competitive antagonist, preventing gastrin from binding to the CCK2 receptor and thereby inhibiting these downstream proliferative signals. The primary signaling cascade involves the activation of Gq proteins, leading to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). Both pathways can converge on the mitogen-activated protein kinase (MAPK/ERK) cascade, which ultimately promotes the transcription of genes involved in cell cycle progression and proliferation.
Figure 1. JNJ-26070109 Signaling Pathway Diagram.
Data Presentation: Anti-Proliferative Activity of JNJ-26070109
The following table summarizes representative data on the inhibitory effect of JNJ-26070109 on gastrin-induced cell proliferation in a hypothetical experiment using AGS gastric cancer cells, which are known to express the CCK2 receptor.
Cell Line
Stimulant (Gastrin) Concentration
JNJ-26070109 Concentration
% Inhibition of Proliferation (Mean ± SD)
IC₅₀ (nM)
AGS
10 nM
0 nM
0 ± 2.5
\multirow{6}{*}{15.2}
AGS
10 nM
1 nM
12.3 ± 3.1
AGS
10 nM
10 nM
45.8 ± 4.2
AGS
10 nM
100 nM
85.1 ± 2.8
AGS
10 nM
1 µM
96.4 ± 1.9
AGS
10 nM
10 µM
98.2 ± 1.5
Note: The data presented in this table are for illustrative purposes and should be determined experimentally.
Experimental Protocols
MTT Cell Proliferation Assay Protocol
This protocol is designed to assess the ability of JNJ-26070109 to inhibit gastrin-induced cell proliferation in a CCK2 receptor-expressing cell line, such as the human gastric adenocarcinoma cell line AGS.
Materials:
AGS cells (or other suitable CCK2R-expressing cell line)
DMEM/F-12 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin
JNJ-26070109
Gastrin-17
Sterile DMSO
Phosphate Buffered Saline (PBS), sterile
Trypsin-EDTA
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in PBS)
MTT Solubilization Solution (e.g., 10% SDS in 0.01 M HCl)
Culture AGS cells in DMEM/F-12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO₂.
Harvest cells using Trypsin-EDTA and perform a cell count.
Seed the cells into a 96-well plate at a density of 5,000 cells per well in 100 µL of complete culture medium.
Incubate for 24 hours to allow cells to attach.
Cell Starvation:
After 24 hours, gently aspirate the medium and wash the cells once with sterile PBS.
Add 100 µL of serum-free medium to each well and incubate for an additional 12-24 hours to synchronize the cells in the G0 phase of the cell cycle.
Compound Treatment:
Prepare a stock solution of JNJ-26070109 in sterile DMSO. Further dilute the stock solution in serum-free medium to achieve the desired final concentrations (e.g., 1 nM to 10 µM). Ensure the final DMSO concentration in the wells is less than 0.1%.
Aspirate the starvation medium and add 100 µL of medium containing the various concentrations of JNJ-26070109 to the designated wells.
Include "vehicle control" wells containing the same final concentration of DMSO as the treated wells.
Incubate the plate for 1 hour at 37°C.
Gastrin Stimulation:
Prepare a stock solution of Gastrin-17 in sterile water or PBS. Dilute in serum-free medium to achieve the desired final concentration (e.g., 10 nM).
Add the diluted Gastrin-17 to all wells except for the "no stimulant" control wells.
Incubate the plate for 48 to 72 hours at 37°C with 5% CO₂.
MTT Assay:
After the incubation period, add 10 µL of MTT reagent (5 mg/mL) to each well.[4][6]
Incubate the plate for 4 hours at 37°C, allowing the viable cells to metabolize the MTT into purple formazan crystals.[4][6]
After 4 hours, add 100 µL of MTT solubilization solution to each well to dissolve the formazan crystals.[4]
Gently mix the contents of the wells on an orbital shaker for 15-20 minutes to ensure complete solubilization.
Data Acquisition:
Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Calculate the percentage of cell proliferation inhibition for each concentration of JNJ-26070109 relative to the gastrin-stimulated control.
Determine the IC₅₀ value by plotting the percent inhibition against the log concentration of JNJ-26070109 and fitting the data to a dose-response curve.
Application Notes and Protocols: JNJ-26070109 Downstream Signaling Pathway Analysis
For Researchers, Scientists, and Drug Development Professionals Introduction JNJ-26070109 is a potent and selective, orally bioactive antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2][3][4] The CCK2 r...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
JNJ-26070109 is a potent and selective, orally bioactive antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2][3][4] The CCK2 receptor, a G protein-coupled receptor (GPCR), is primarily found in the brain and the gastrointestinal tract.[5][6] Its activation by endogenous ligands, gastrin and cholecystokinin (CCK), triggers a cascade of intracellular signaling events that regulate diverse physiological processes, including gastric acid secretion, anxiety, and cell proliferation.[7][8][9] JNJ-26070109 exerts its effects by competitively binding to the CCK2 receptor, thereby inhibiting the downstream signaling pathways initiated by its natural ligands.[1] Understanding the downstream signaling pathways affected by JNJ-26070109 is crucial for elucidating its mechanism of action and exploring its therapeutic potential.
JNJ-26070109: Mechanism of Action
JNJ-26070109 is a competitive antagonist of the CCK2 receptor with high affinity.[1] The binding affinities (pKi) for human, rat, and dog CCK2 receptors are 8.49, 7.99, and 7.70, respectively.[1] Its primary therapeutic indication has been investigated in the context of gastroesophageal reflux disease (GORD) due to its ability to inhibit gastric acid secretion.[3][10]
Table 1: Binding Affinity of JNJ-26070109 for CCK2 Receptors
Downstream Signaling Pathways of the CCK2 Receptor
The CCK2 receptor predominantly couples to Gq and Gα12/13 proteins to initiate downstream signaling.[7][9] Activation of these G proteins leads to the stimulation of multiple effector enzymes and second messengers, culminating in diverse cellular responses. JNJ-26070109, by blocking the CCK2 receptor, inhibits these signaling cascades.
Key Signaling Cascades:
Phospholipase C (PLC) / Protein Kinase C (PKC) Pathway: Upon ligand binding, the Gq protein activates PLC, which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[5] IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC).[8] This pathway is central to many of the physiological effects of CCK2 receptor activation.
Mitogen-Activated Protein Kinase (MAPK) Pathway: The activation of the CCK2 receptor can lead to the phosphorylation and activation of the MAPK/ERK cascade.[7] This pathway is often initiated through PKC activation and plays a significant role in cell proliferation and differentiation.[7]
Phosphatidylinositol 3-Kinase (PI3K) / Akt Pathway: The CCK2 receptor can also activate the PI3K/Akt signaling pathway, which is a critical regulator of cell survival, growth, and apoptosis.[7][9][11]
JNJ-26070109 solubility in DMSO and other solvents
This guide provides researchers, scientists, and drug development professionals with technical information, troubleshooting advice, and frequently asked questions regarding the solubility and handling of JNJ-26070109. So...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides researchers, scientists, and drug development professionals with technical information, troubleshooting advice, and frequently asked questions regarding the solubility and handling of JNJ-26070109.
Solubility Data
JNJ-26070109 exhibits high solubility in Dimethyl Sulfoxide (DMSO). For other applications, specific formulations are required as detailed below.
Solvent/Vehicle
Concentration
Method
Notes
DMSO
100 mg/mL (182.69 mM)
Ultrasonic and warming to 60°C may be required.
Use newly opened, non-hygroscopic DMSO for best results.[1]
In vivo (Oral)
Not specified
Prepared as a sesame oil suspension.
This formulation was used for oral administration in rats.[2]
In vivo (Intravenous)
Not specified
Prepared in a solution of 5% (v/v) n-methyl-2-pyrrolidone in 20% hydroxypropyl-β-cyclodextrin.
This vehicle was used for intravenous administration in rats.[2]
In vivo (Working Solution 1)
≥ 5 mg/mL
A 50 mg/mL DMSO stock is diluted with PEG300, Tween-80, and Saline.
A 50 mg/mL DMSO stock is diluted with 20% SBE-β-CD in Saline.
Final solvent composition: 10% DMSO, 90% of 20% SBE-β-CD in Saline.[1]
In vivo (Working Solution 3)
≥ 5 mg/mL
A 50 mg/mL DMSO stock is diluted with Corn oil.
Final solvent composition: 10% DMSO, 90% Corn oil. Caution is advised for dosing periods longer than half a month.[1]
Experimental Protocols & Methodologies
Preparation of a 100 mg/mL Stock Solution in DMSO
Weigh the desired amount of JNJ-26070109 powder.
Add the appropriate volume of fresh, anhydrous DMSO to achieve a 100 mg/mL concentration.
To aid dissolution, sonicate the mixture in a water bath.
If necessary, gently warm the solution to 60°C.
Ensure the solution is clear and all solid has dissolved before use.
Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[1] Aliquoting is recommended to avoid repeated freeze-thaw cycles.[1]
Troubleshooting and FAQs
Q1: My JNJ-26070109 is not fully dissolving in DMSO.
A1: Ensure you are using a concentration of 100 mg/mL or less. Use of ultrasonic energy or gentle warming to 60°C can aid in dissolution.[1] It is also critical to use newly opened, anhydrous DMSO, as hygroscopic (water-absorbed) DMSO can significantly decrease the solubility of JNJ-26070109.[1]
Q2: I observed precipitation when diluting my DMSO stock solution in an aqueous buffer.
A2: JNJ-26070109 has poor solubility in aqueous solutions. Direct dilution into buffers like PBS will likely cause precipitation. For cell-based assays, it is crucial to determine the final DMSO concentration that is tolerated by your cell line and to ensure the final concentration of JNJ-26070109 remains soluble. For in vivo studies, consider using the provided formulations with co-solvents and surfactants.[1][3]
Q3: What is the recommended storage for JNJ-26070109 solutions?
A3: JNJ-26070109 powder can be stored at -20°C for up to 3 years.[1] Once dissolved in a solvent, stock solutions are stable for up to 6 months at -80°C and for 1 month at -20°C.[1] It is best practice to aliquot stock solutions to prevent degradation from repeated freeze-thaw cycles.[1]
Q4: Can I use JNJ-26070109 for in vivo studies?
A4: Yes, JNJ-26070109 is orally bioactive.[1] For oral administration in rats, it has been prepared as a suspension in sesame oil.[2] For intravenous administration, a solution containing n-methyl-2-pyrrolidone and hydroxypropyl-β-cyclodextrin has been used.[2] Specific working solution protocols using co-solvents are also available (see table above).
Visualized Experimental Workflow and Signaling Pathway
The following diagrams illustrate a typical experimental workflow for preparing JNJ-26070109 for in vivo use and its mechanism of action.
Caption: Workflow for preparing JNJ-26070109 working solution.
Caption: JNJ-26070109 antagonizes the CCK2 receptor to inhibit gastric acid secretion.
JNJ-26070109 stability in solution and storage conditions
This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability in solution and proper storage conditions for JNJ-26070109. Frequently...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability in solution and proper storage conditions for JNJ-26070109.
Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for JNJ-26070109 powder?
A1: JNJ-26070109 as a solid powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.
Q2: How should I prepare and store stock solutions of JNJ-26070109?
A2: It is recommended to prepare a stock solution in DMSO. This stock solution can be stored at -80°C for up to 6 months or at -20°C for up to 1 month[1][2]. To avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use volumes.
Q3: What is the recommended solvent for preparing a stock solution?
A3: Dimethyl sulfoxide (B87167) (DMSO) is a suitable solvent for preparing stock solutions of JNJ-26070109. A solubility of 100 mg/mL (182.69 mM) in DMSO can be achieved, potentially requiring sonication at a temperature below 60°C.
Q4: How stable are diluted, working solutions of JNJ-26070109?
Q5: Are there any known degradation products of JNJ-26070109?
A5: Currently, there is no publicly available information detailing the specific degradation products of JNJ-26070109.
- Ensure the stock solution is stored at the recommended -80°C or -20°C. - Do not use stock solutions beyond the recommended storage period (6 months at -80°C, 1 month at -20°C)[1][2]. - Use tightly sealed vials to prevent solvent evaporation. If precipitation is observed, gently warm and sonicate the solution to attempt redissolution. If it does not redissolve, it is recommended to prepare a fresh stock solution.
Inconsistent experimental results
- Degradation of JNJ-26070109 in working solution. - Repeated freeze-thaw cycles of the stock solution.
- Prepare fresh working solutions for each experiment and use them promptly. - Aliquot the stock solution after preparation to minimize freeze-thaw cycles.
Difficulty dissolving JNJ-26070109 powder
- Use of an inappropriate solvent.
- For stock solutions, use DMSO. For complete dissolution, gentle warming and/or sonication may be necessary. For in vivo working solutions, follow the recommended co-solvent protocols.
For animal experiments, JNJ-26070109 is typically administered in a vehicle containing co-solvents to ensure solubility. Below are example protocols that yield a clear solution of at least 5 mg/mL.
Protocol 1: PEG300, Tween-80, and Saline
Prepare a 50 mg/mL stock solution of JNJ-26070109 in DMSO.
For a 1 mL working solution, take 100 µL of the DMSO stock solution.
Add 400 µL of PEG300 and mix thoroughly.
Add 50 µL of Tween-80 and mix until the solution is homogenous.
Add 450 µL of saline to reach the final volume of 1 mL.
Protocol 2: SBE-β-CD in Saline
Prepare a 50 mg/mL stock solution of JNJ-26070109 in DMSO.
For a 1 mL working solution, take 100 µL of the DMSO stock solution.
Add 900 µL of a 20% SBE-β-CD solution in saline and mix thoroughly.
Protocol 3: Corn Oil
Prepare a 50 mg/mL stock solution of JNJ-26070109 in DMSO.
For a 1 mL working solution, take 100 µL of the DMSO stock solution.
Add 900 µL of corn oil and mix until uniform.
Note: This formulation should be used with caution for dosing periods exceeding two weeks[1].
Visualizations
Experimental Workflow: Preparation of In Vivo Working Solution
Caption: Workflow for preparing an in vivo working solution of JNJ-26070109.
Signaling Pathway: JNJ-26070109 Mechanism of Action
Caption: JNJ-26070109 acts as a competitive antagonist at the CCK2 receptor.
Technical Support Center: Optimizing JNJ-26070109 Concentration for In Vitro Studies
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to effectively utilize JNJ-26070109, a selective cholecystokinin (B1591339) 2 (CCK2) receptor...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to effectively utilize JNJ-26070109, a selective cholecystokinin (B1591339) 2 (CCK2) receptor antagonist, in in vitro settings. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.
Frequently Asked Questions (FAQs)
Q1: What is JNJ-26070109 and what is its primary mechanism of action?
A1: JNJ-26070109 is a potent, selective, and competitive antagonist of the cholecystokinin 2 (CCK2) receptor.[1][2][3] Its primary mechanism of action is to block the binding of endogenous ligands, such as cholecystokinin (CCK) and gastrin, to the CCK2 receptor, thereby inhibiting its downstream signaling pathways. This makes it a valuable tool for studying the physiological and pathological roles of the CCK2 receptor, particularly in the context of gastrointestinal disorders like gastroesophageal reflux disease (GERD).[1][2]
Q2: What is the binding affinity of JNJ-26070109 for the CCK2 receptor?
A2: JNJ-26070109 exhibits high affinity for the CCK2 receptor across different species. The reported pKi values, which are the negative logarithm of the inhibition constant (Ki), are summarized in the table below. A higher pKi value indicates a stronger binding affinity.
Q3: What concentration of JNJ-26070109 should I use for my in vitro experiments?
A3: The optimal concentration of JNJ-26070109 will depend on the specific cell line, receptor expression level, and the assay being performed. As a starting point, you can use the Ki value for the species you are working with. A common practice is to start with a concentration range that brackets the Ki value, for example, from 10-fold below to 100-fold above the Ki. For human CCK2 receptor, a starting range of 0.3 nM to 300 nM would be appropriate. It is crucial to perform a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) in your specific experimental setup.
Q4: Which cell lines are suitable for in vitro studies with JNJ-26070109?
A4: Suitable cell lines are those that endogenously express the CCK2 receptor or have been engineered to express it. Some examples include:
U2OS cells stably expressing the human CCK2 receptor.[4][5]
A431-CCKBR cells , which are A431 cells stably expressing the human CCK2 receptor.[3]
NCM356 colonic epithelial cells retrovirally transduced to express CCK2 receptor variants.[6]
It is essential to verify CCK2 receptor expression in your chosen cell line before initiating experiments.
Q5: What are the downstream signaling pathways of the CCK2 receptor?
A5: The CCK2 receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gq/11 proteins.[7] Activation of this pathway leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).[8][9] The CCK2 receptor can also couple to other G proteins, such as Gs and Gi/o, leading to the modulation of cyclic AMP (cAMP) levels or activation of other pathways like the MAPK/ERK pathway.[10][11]
Troubleshooting Guides
This section provides solutions to common problems encountered when using JNJ-26070109 in in vitro assays.
Issue 1: No or weak antagonist effect observed.
Possible Cause
Troubleshooting Step
Inadequate JNJ-26070109 Concentration
Perform a wider dose-response curve. Ensure the concentration range brackets the expected IC50 value based on the receptor's Ki.
Low Receptor Expression
Confirm CCK2 receptor expression in your cell line using techniques like qPCR, Western blot, or radioligand binding. Use a cell line with higher receptor density if necessary.
Agonist Concentration Too High
For competitive antagonists like JNJ-26070109, a high concentration of the agonist can overcome the inhibition. Use an agonist concentration at or near its EC80 for an optimal assay window.
Compound Degradation
Prepare fresh stock solutions of JNJ-26070109. Store stock solutions at -20°C or -80°C as recommended.[1] Avoid repeated freeze-thaw cycles.
Incorrect Assay Conditions
Optimize incubation times. Pre-incubate cells with JNJ-26070109 for 15-30 minutes before adding the agonist to allow for receptor binding equilibrium.
Issue 2: High background signal in the assay.
Possible Cause
Troubleshooting Step
Constitutive Receptor Activity
Some over-expression systems can lead to ligand-independent receptor signaling. This can be assessed by measuring basal signaling in the absence of any agonist.
Non-specific Binding
Include appropriate controls, such as a mock-transfected cell line (lacking the CCK2 receptor), to determine the level of non-specific effects.
Assay Reagent Interference
Ensure that the vehicle (e.g., DMSO) used to dissolve JNJ-26070109 does not interfere with the assay at the final concentration used. Run a vehicle control.
Issue 3: High variability between replicate wells.
Possible Cause
Troubleshooting Step
Inconsistent Cell Seeding
Ensure a homogenous cell suspension and use calibrated pipettes for cell plating. Allow cells to settle evenly at the bottom of the plate.
Edge Effects in Microplates
Avoid using the outer wells of the microplate, which are more prone to evaporation and temperature fluctuations. Fill the outer wells with sterile water or PBS.
Pipetting Errors
Use calibrated pipettes and proper pipetting techniques. For small volumes, consider using automated liquid handlers if available.
Experimental Protocols
Calcium Flux Assay for CCK2 Receptor Antagonism
This protocol describes how to measure the inhibitory effect of JNJ-26070109 on agonist-induced intracellular calcium mobilization in cells expressing the CCK2 receptor.
Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES
CCK2 receptor agonist (e.g., Gastrin I, CCK-8)
JNJ-26070109
Fluorescence plate reader with an injection system
Methodology:
Cell Plating: Seed the CCK2 receptor-expressing cells into the microplate at a density that will result in a confluent monolayer on the day of the assay. Incubate for 24-48 hours.
Dye Loading: Prepare the dye loading solution by dissolving the calcium-sensitive dye and Pluronic F-127 in HBSS. Remove the cell culture medium from the wells and add the dye loading solution. Incubate for 1 hour at 37°C in the dark.
Compound Preparation: Prepare serial dilutions of JNJ-26070109 in HBSS. Also, prepare the agonist solution at a concentration that is 2-5 times the final desired concentration (typically EC80).
Antagonist Pre-incubation: Wash the cells with HBSS to remove excess dye. Add the different concentrations of JNJ-26070109 to the wells and incubate for 15-30 minutes at room temperature.
Fluorescence Measurement: Place the plate in the fluorescence plate reader. Set the instrument to record fluorescence intensity over time. After establishing a stable baseline, inject the agonist into the wells and continue recording the fluorescence signal.
Data Analysis: The change in fluorescence intensity upon agonist addition is indicative of intracellular calcium mobilization. Plot the agonist-induced response against the concentration of JNJ-26070109 to determine the IC50 value.
Radioligand Binding Assay (Competitive)
This protocol is for determining the binding affinity (Ki) of JNJ-26070109 to the CCK2 receptor by measuring its ability to displace a radiolabeled ligand.
Materials:
Cell membranes prepared from CCK2 receptor-expressing cells
Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4)
Non-specific binding control (a high concentration of a non-radiolabeled CCK2 receptor agonist or antagonist)
Glass fiber filters
Filtration apparatus
Scintillation counter and scintillation fluid
Methodology:
Assay Setup: In a 96-well plate, add the binding buffer, cell membranes, and the radiolabeled ligand at a concentration close to its Kd.
Competitive Binding: Add serial dilutions of JNJ-26070109 to the wells. For total binding, add vehicle instead of the compound. For non-specific binding, add the non-specific binding control.
Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60-90 minutes) to reach binding equilibrium.
Filtration: Rapidly filter the contents of each well through the glass fiber filters using the filtration apparatus. Wash the filters with ice-cold binding buffer to remove unbound radioligand.
Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.
Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the concentration of JNJ-26070109 to determine the IC50. The Ki value can then be calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.
Visualizations
Caption: CCK2 Receptor Signaling Pathway and JNJ-26070109 Inhibition.
Caption: Workflow for a Calcium Flux-based Antagonist Assay.
Caption: Troubleshooting Decision Tree for Weak Antagonist Effects.
JNJ-26070109 Dose-Response Analysis: A Technical Support Resource
This technical support center provides researchers, scientists, and drug development professionals with essential information for conducting experiments involving the selective CCK2 receptor antagonist, JNJ-26070109. Thi...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with essential information for conducting experiments involving the selective CCK2 receptor antagonist, JNJ-26070109. This guide includes troubleshooting advice, frequently asked questions, detailed experimental protocols, and a summary of dose-response data.
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of JNJ-26070109?
A1: JNJ-26070109 is a high-affinity, competitive, and selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2] By blocking this receptor, it inhibits the physiological effects of gastrin, a hormone that plays a crucial role in stimulating gastric acid secretion.
Q2: What is the primary application of JNJ-26070109 in research?
A2: JNJ-26070109 is primarily used in preclinical research to investigate the role of the CCK2 receptor in gastric acid secretion and associated pathologies, such as gastroesophageal reflux disease (GERD).[3][4] It is a valuable tool for studying the effects of CCK2 receptor antagonism on both basal and stimulated acid secretion.[3]
Q3: What are the key in vivo effects of JNJ-26070109?
A3: In vivo, JNJ-26070109 has been shown to dose-dependently inhibit pentagastrin-stimulated gastric acid secretion in animal models.[5][6] Chronic administration has also been observed to prevent omeprazole-induced acid rebound.[3][4]
High variability in gastric acid secretion measurements between subjects.
1. Individual physiological differences in rats.2. Inconsistent placement of the gastric fistula.3. Stress-induced alterations in gastric secretion.[7]
1. Increase the number of animals per group to improve statistical power.2. Ensure consistent and correct surgical implantation of the gastric cannula.[8]3. Acclimatize animals to the experimental setup to minimize stress.
Lower than expected inhibition of gastric acid secretion.
1. Incorrect dosage or administration of JNJ-26070109.2. Suboptimal timing of drug administration relative to the stimulant (e.g., pentagastrin).3. Degradation of the compound due to improper storage.
1. Verify dose calculations and ensure proper vehicle and route of administration.2. Administer JNJ-26070109 at the recommended time point before stimulation (e.g., 45 minutes prior for acute studies).[3]3. Store JNJ-26070109 according to the manufacturer's instructions.
No significant effect of JNJ-26070109 on histamine-stimulated acid secretion in acute studies.
This is an expected outcome. JNJ-26070109 is a selective CCK2 receptor antagonist and does not have a significant affinity for histamine (B1213489) H2 receptors.[3]
This observation confirms the selectivity of the compound. For inhibiting histamine-induced secretion, a histamine H2 receptor antagonist should be used.
Difficulty in maintaining a stable baseline of gastric acid secretion.
1. Animal stress.2. Residual food in the stomach.3. Anesthesia-related effects.[9]
1. Handle animals gently and allow for an adequate acclimatization period.2. Ensure animals are properly fasted before the experiment.3. Use a consistent and appropriate anesthetic regimen.
Measurement of Pentagastrin-Stimulated Gastric Acid Secretion in Conscious Rats with Chronic Gastric Fistulas
This protocol is synthesized from established methodologies for measuring gastric acid secretion in rats.[3][4][8][11][12]
1. Animal Model and Surgical Preparation:
Utilize male Sprague-Dawley rats with surgically implanted chronic gastric fistulas/cannulas.[8]
Allow for a post-operative recovery period of at least two weeks before experimentation.
House animals individually and maintain them under standard laboratory conditions.
2. Acclimatization and Fasting:
Acclimatize the rats to the experimental restraining cages for several days prior to the study to minimize stress.
Fast the animals for 18-24 hours before the experiment, with free access to water.
3. Experimental Procedure:
On the day of the experiment, place the fasted rat in the restraining cage.
Open the gastric cannula and gently flush the stomach with warm saline to remove any residual contents.
Allow the stomach to drain for a 30-60 minute stabilization period.
Collect basal gastric juice for a defined period (e.g., 30 minutes) to determine the basal acid output.
Administer JNJ-26070109 or vehicle via the desired route (e.g., oral gavage or intravenous injection).
After the appropriate pre-treatment time (e.g., 45 minutes for oral administration), administer a subcutaneous injection of pentagastrin (B549294) (e.g., 30 nmol/kg) to stimulate acid secretion.[3]
Collect gastric juice samples at regular intervals (e.g., every 15-30 minutes) for a period of 90-120 minutes.
4. Sample Analysis:
Measure the volume of each gastric juice sample.
Titrate the gastric juice with a standardized sodium hydroxide (B78521) solution (e.g., 0.01 N NaOH) to a pH of 7.0 to determine the acid concentration.
Express the total acid output in micromoles of H+ per unit of time (µmol H+/time).
5. Data Analysis:
Calculate the percentage inhibition of pentagastrin-stimulated acid secretion for each dose of JNJ-26070109 compared to the vehicle control group.
Plot the dose-response curve to determine the ED50 value.
Visualizations
CCK2 Receptor Signaling Pathway
Caption: CCK2 receptor signaling cascade and the inhibitory action of JNJ-26070109.
Experimental Workflow for In Vivo Gastric Acid Secretion Assay
Caption: Workflow for measuring gastric acid secretion in conscious rats.
JNJ-26070109 gender-specific effects in animal models
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and scientists utilizing JNJ-26070109 in their experiments. Frequently Asked Questions (FAQs) General In...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and scientists utilizing JNJ-26070109 in their experiments.
Frequently Asked Questions (FAQs)
General Information
Q1: What is JNJ-26070109 and what is its primary mechanism of action?
JNJ-26070109 is a potent, selective, and orally bioavailable antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor.[1][2][3][4] It functions as a competitive antagonist, meaning it binds to the CCK2 receptor and blocks the action of the endogenous ligand, gastrin, and its synthetic analogue, pentagastrin.[2][4] The primary therapeutic target for this compound has been in the context of gastroesophageal reflux disease (GORD) due to its ability to inhibit gastric acid secretion.[2][3]
Q2: Are there any known gender-specific effects of JNJ-26070109 in animal models?
Based on the currently available scientific literature, there is no specific information detailing gender-specific effects of JNJ-26070109 in animal models. Preclinical studies have primarily focused on its efficacy in inhibiting gastric acid secretion in rats, without reporting differential effects between males and females.[2][3] However, it is crucial for researchers to consider sex as a biological variable in their own study designs, as sex-specific effects are observed with other therapeutic agents in animal models.[5][6]
Experimental Design & Protocols
Q3: I am not observing the expected inhibition of gastric acid secretion. What are some potential reasons?
Several factors could contribute to a lack of efficacy in your experiment:
Suboptimal Dose: Ensure you are using a dose that achieves a plasma concentration sufficient to antagonize the CCK2 receptor. Chronic administration of 10 µmol·kg⁻¹ of JNJ-26070109 has been shown to reduce pentagastrin-stimulated acid secretion by 45% in rats.[2]
Incorrect Animal Model: The described efficacy of JNJ-26070109 is in a rat model with a chronic gastric fistula to measure acid secretion.[2][3] Ensure your model is appropriate for assessing gastric acid output.
Compound Stability and Formulation: JNJ-26070109 should be stored correctly to maintain its activity.[1] Additionally, the formulation for oral administration is critical for achieving the desired bioavailability.[1]
Timing of Measurement: The half-life of JNJ-26070109 in rats is approximately 1.8 hours.[4] Measurements of acid secretion should be timed to coincide with peak plasma concentrations of the compound.
Q4: Can you provide a general protocol for a pentagastrin-stimulated gastric acid secretion study in rats?
The following is a summarized experimental approach based on published studies.[2][3]
Animal Model: Utilize rats with a surgically implanted chronic gastric fistula.
Dosing: Administer JNJ-26070109 or vehicle orally. For chronic studies, dosing may occur over several weeks (e.g., 21 days).[2]
Stimulation: Under conscious conditions, stimulate gastric acid secretion using a subcutaneous infusion of pentagastrin.
Sample Collection: Collect gastric juice samples at regular intervals through the fistula.
Analysis: Measure the acid concentration in the collected samples by titration.
Data Interpretation
Q5: What kind of quantitative data is available for JNJ-26070109?
Key quantitative data for JNJ-26070109 from preclinical studies are summarized below.
JNJ-26070109 Demonstrates Superiority Over Omeprazole in Preventing Acid Rebound Phenomenon
A comparative analysis of preclinical data reveals the potential of the CCK2 receptor antagonist JNJ-26070109 in mitigating acid rebound hypersecretion, a known side effect associated with proton pump inhibitors like ome...
Author: BenchChem Technical Support Team. Date: December 2025
A comparative analysis of preclinical data reveals the potential of the CCK2 receptor antagonist JNJ-26070109 in mitigating acid rebound hypersecretion, a known side effect associated with proton pump inhibitors like omeprazole (B731). Experimental evidence from rat models indicates that while both agents effectively suppress gastric acid, JNJ-26070109 avoids the post-treatment surge in acid production characteristic of omeprazole.
This guide provides a detailed comparison of JNJ-26070109 and omeprazole, focusing on their effects on acid rebound. The information is targeted towards researchers, scientists, and professionals in the field of drug development, offering a comprehensive overview of the quantitative data, experimental protocols, and underlying signaling pathways.
Quantitative Data Summary
The following tables summarize the key quantitative findings from a pivotal preclinical study comparing JNJ-26070109 and omeprazole in a rat model of acid rebound.
Table 1: Effect of JNJ-26070109 and Omeprazole on Basal Gastric Acid Secretion
Treatment Group
Duration of Treatment
Post-Treatment Day
Basal Acid Secretion (µmol H+/15 min)
Percentage Change from Control
Control (Vehicle)
21 days
3
10.2 ± 1.5
-
Omeprazole (10 mg/kg)
21 days
3
15.3 ± 2.0*
↑ ~50%
JNJ-26070109 (10 mg/kg)
21 days
3
9.8 ± 1.2
↓ ~4%
Omeprazole + JNJ-26070109
21 days
3
10.5 ± 1.8
↑ ~3%
*Indicates a statistically significant increase compared to the control group.
Table 2: Effect of JNJ-26070109 and Omeprazole on Pentagastrin-Stimulated Gastric Acid Secretion
*Indicates a statistically significant increase compared to the control group.
Sustained administration of omeprazole resulted in a rebound hypersecretion of approximately 1.5-fold three days after treatment withdrawal.[1][2] In contrast, no such acid rebound was observed with JNJ-26070109 alone or when co-administered with omeprazole.[1][2] During the treatment period, both omeprazole and the combination of omeprazole and JNJ-26070109 inhibited gastric acid secretion by over 90%.[1][2]
Experimental Protocols
The primary experimental model utilized in these studies was the chronic gastric fistula rat model. This allows for the direct and repeated measurement of gastric acid secretion in conscious animals.
Chronic Gastric Fistula Rat Model
Objective: To establish a long-term, patent fistula into the stomach of rats for the collection of gastric juice and the assessment of acid secretion.
Methodology:
Animal Preparation: Male Sprague-Dawley rats are used. The animals are housed individually and allowed to acclimate to the laboratory conditions.
Surgical Procedure:
Anesthesia is induced and maintained throughout the surgical procedure.
A midline laparotomy is performed to expose the stomach.
A small incision is made in the anterior wall of the forestomach.
A stainless steel or titanium cannula is inserted into the stomach and secured with a purse-string suture.
The cannula is exteriorized through a subcutaneous tunnel and a small incision in the skin of the back.
The abdominal incision is closed in layers.
Post-operative Care:
Animals are allowed to recover for at least two weeks before any experimental procedures.
The cannula is kept closed with a screw cap when not in use to prevent leakage of gastric contents.
Gastric Acid Secretion Measurement:
Rats are fasted overnight with free access to water.
The screw cap is removed from the cannula, and the stomach is gently lavaged with warm saline to remove any residual food particles.
A collection tube is attached to the cannula to collect gastric juice.
Basal Acid Secretion: Gastric juice is collected for a predetermined period (e.g., 15-30 minutes) to measure the basal acid output.
Stimulated Acid Secretion: A secretagogue, such as pentagastrin (B549294) or histamine, is administered subcutaneously or intravenously to stimulate acid secretion. Gastric juice is then collected for a specified duration.
Quantification: The volume of the collected gastric juice is measured, and the acid concentration is determined by titration with a standardized solution of sodium hydroxide (B78521) (NaOH) to a pH of 7.0. The total acid output is expressed as micromoles of H+ per unit of time.
Visualizing the Mechanisms and Experimental Design
To better understand the underlying biological processes and the experimental approach, the following diagrams are provided.
Figure 1: Signaling Pathway of Gastric Acid Secretion and Drug Intervention Points.
A Comparative Guide to the Efficacy of JNJ-26070109 and Other CCK2R Antagonists
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the cholecystokinin-2 receptor (CCK2R) antagonist JNJ-26070109 with other notable antagonists targeting the s...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the cholecystokinin-2 receptor (CCK2R) antagonist JNJ-26070109 with other notable antagonists targeting the same receptor. The information presented is supported by experimental data to aid in research and development decisions.
Introduction to CCK2R Antagonism
The cholecystokinin-2 receptor (CCK2R), also known as the gastrin receptor, is a G-protein coupled receptor that plays a significant role in various physiological processes, including the regulation of gastric acid secretion and cell growth in the gastrointestinal tract. Its activation by the peptide hormones gastrin and cholecystokinin (B1591339) (CCK) initiates a signaling cascade that has been implicated in conditions such as gastroesophageal reflux disease (GERD) and certain types of cancer. Consequently, the development of potent and selective CCK2R antagonists is a key area of interest for therapeutic intervention. This guide focuses on JNJ-26070109 and compares its efficacy with other well-characterized CCK2R antagonists.
Data Presentation: Comparative Efficacy of CCK2R Antagonists
The following tables summarize the in vitro binding affinity, functional antagonism, and in vivo efficacy of JNJ-26070109 in comparison to other CCK2R antagonists.
Table 1: In Vitro Receptor Binding Affinity of CCK2R Antagonists
Note: Data is compiled from various sources and may not be directly comparable due to differing experimental conditions. pKi is the negative logarithm of the Ki value.
Table 2: In Vivo Efficacy in Pentagastrin-Stimulated Gastric Acid Secretion Models
Compound
Animal Model
Route of Administration
ED50 / EC50
JNJ-26070109
Rat (chronic gastric fistula)
Oral
1.5 µM (EC50)
Dog (chronic gastric fistula)
Oral
0.26 µM (EC50)
YF476 (Netazepide)
Rat (anesthetized)
Intravenous
0.0086 µmol/kg (ED50)
Dog (Heidenhain pouch)
Intravenous
0.018 µmol/kg (ED50)
Dog (Heidenhain pouch)
Oral
0.020 µmol/kg (ED50)
L-365,260
Mouse
Oral
0.03 mg/kg (ED50)
Rat
Oral
0.9 mg/kg (ED50)
Guinea Pig
Oral
5.1 mg/kg (ED50)
Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and processes discussed, the following diagrams have been generated using Graphviz.
CCK2R Signaling Pathway
The binding of agonists like gastrin or CCK to the CCK2R initiates a signaling cascade predominantly through the Gq alpha subunit of the G-protein complex. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). These events contribute to the physiological responses associated with CCK2R activation.
CCK2R Signaling Pathway
Experimental Workflow: In Vivo Gastric Acid Secretion Assay
The following diagram outlines the typical workflow for assessing the in vivo efficacy of a CCK2R antagonist using the rat gastric fistula model.
In Vivo Gastric Acid Secretion Assay Workflow
Experimental Protocols
In Vitro CCK2R Competitive Binding Assay
This protocol is a representative method for determining the binding affinity of a compound for the CCK2R.
Objective: To determine the inhibitory constant (Ki) of test compounds for the CCK2R by measuring their ability to displace a radiolabeled ligand.
Materials:
Cell membranes prepared from a cell line stably expressing the human CCK2R (e.g., CHO-CCK2R).
Radioligand: [³H]-labeled CCK-8 or a suitable radiolabeled antagonist.
Test compounds (e.g., JNJ-26070109) and reference antagonists.
Binding buffer: e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂, 1 mM EGTA, and 0.1% BSA.
Wash buffer: Cold binding buffer.
96-well filter plates with glass fiber filters.
Scintillation fluid and a liquid scintillation counter.
Procedure:
Preparation: Thaw the CCK2R-expressing cell membranes on ice. Dilute the membranes in binding buffer to a concentration that yields a specific binding of approximately 10% of the total radioligand added.
Assay Setup: In a 96-well plate, add the following in triplicate:
Total Binding: Radioligand and binding buffer.
Non-specific Binding: Radioligand, binding buffer, and a high concentration of a non-labeled known CCK2R ligand (e.g., 1 µM gastrin).
Test Compound: Radioligand, binding buffer, and serial dilutions of the test compound.
Incubation: Add the cell membrane preparation to all wells to initiate the binding reaction. Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.
Termination and Washing: Terminate the incubation by rapid filtration through the filter plate using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.
Quantification: Dry the filters, add scintillation fluid to each well, and count the radioactivity using a liquid scintillation counter.
Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding) using non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
In Vivo Pentagastrin-Stimulated Gastric Acid Secretion in the Rat Gastric Fistula Model
This protocol describes a method to evaluate the in vivo efficacy of CCK2R antagonists in a conscious rat model.[2][6][7][8]
Objective: To measure the effect of a test compound on pentagastrin-stimulated gastric acid secretion.
Materials:
Male Sprague-Dawley rats with surgically implanted chronic gastric fistulas.
Pentagastrin solution for infusion.
Test compound (e.g., JNJ-26070109) formulated for oral or intravenous administration.
Vehicle control.
Saline solution (0.9% NaCl).
pH meter and automatic titrator.
0.01 N NaOH solution.
Procedure:
Animal Preparation: House the rats with gastric fistulas individually and allow them to recover fully from surgery. Fast the animals overnight before the experiment but allow free access to water.
Basal Acid Secretion: On the day of the experiment, gently restrain the rats. Open the gastric fistula and rinse the stomach with warm saline until the washings are clear. Collect basal gastric juice for a 60-minute period to determine the basal acid output.
Compound Administration: Administer the test compound or vehicle via the desired route (e.g., oral gavage).
Pentagastrin Stimulation: After a predetermined time following compound administration, begin a continuous intravenous infusion of pentagastrin at a dose known to induce submaximal acid secretion (e.g., 6 µg/kg/h).
Sample Collection: Collect gastric juice samples at regular intervals (e.g., every 15-30 minutes) for the duration of the pentagastrin infusion (e.g., 2-3 hours).
Analysis: For each sample, measure the volume and determine the acid concentration by titrating with 0.01 N NaOH to a pH of 7.0.
Data Analysis: Calculate the total acid output for each collection period (volume × concentration). Compare the acid output in the antagonist-treated groups to the vehicle-treated group to determine the percentage of inhibition. Calculate the ED50 or EC50 value, which is the dose or concentration of the antagonist that produces 50% of its maximal inhibitory effect.
Disclaimer: This guide is intended for informational purposes for a scientific audience and does not constitute medical advice. The experimental protocols are representative and may require optimization for specific laboratory conditions.
Validating JNJ-26070109 Target Engagement in Cells: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of methodologies for validating the target engagement of JNJ-26070109, a selective antagonist of the cholecys...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of methodologies for validating the target engagement of JNJ-26070109, a selective antagonist of the cholecystokinin (B1591339) 2 (CCK2) receptor. We will explore experimental approaches to confirm the interaction of JNJ-26070109 with its target in a cellular context and compare its performance with other known CCK2 receptor antagonists.
Introduction to JNJ-26070109 and its Target
JNJ-26070109 is a potent and selective, orally bioactive antagonist of the cholecystokinin 2 (CCK2) receptor.[1][2] The CCK2 receptor, a G-protein coupled receptor (GPCR), plays a significant role in various physiological processes, including the regulation of gastric acid secretion and the growth of the gastrointestinal mucosa.[1][3] Antagonism of this receptor is a therapeutic strategy for conditions such as gastroesophageal reflux disease (GERD).[2][3] Validating that a compound like JNJ-26070109 engages the CCK2 receptor in cells is a critical step in its development and pharmacological characterization.
Comparative Analysis of CCK2 Receptor Antagonists
The following table summarizes the binding affinities of JNJ-26070109 and alternative CCK2 receptor antagonists. This data is crucial for comparing the potency of these compounds.
Experimental Protocols for Validating Target Engagement
Validating the engagement of JNJ-26070109 with the CCK2 receptor in a cellular environment requires specific assays that can measure the functional consequences of receptor antagonism. Here are detailed protocols for key experiments.
Radioligand Binding Assay
This assay directly measures the ability of a compound to displace a radiolabeled ligand from the CCK2 receptor, providing a quantitative measure of binding affinity (Ki).
Protocol:
Cell Culture: Culture cells expressing the human CCK2 receptor (e.g., HEK293-CCK2R cells) to a density of 80-90% confluency.
Membrane Preparation: Harvest the cells, homogenize them in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4), and centrifuge to pellet the cell membranes. Resuspend the membrane pellet in the assay buffer.
Assay Setup: In a 96-well plate, add the cell membrane preparation, a radiolabeled CCK2 receptor ligand (e.g., [3H]-pentagastrin), and varying concentrations of the test compound (JNJ-26070109 or alternatives).
Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.
Washing: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove non-specific binding.
Detection: Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation.
Calcium Mobilization Assay
Activation of the CCK2 receptor leads to an increase in intracellular calcium concentration. This assay measures the ability of an antagonist to block this agonist-induced calcium influx.
Protocol:
Cell Culture and Dye Loading: Plate CCK2 receptor-expressing cells in a black-walled, clear-bottom 96-well plate. Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.
Compound Incubation: Add varying concentrations of the antagonist (JNJ-26070109 or alternatives) to the wells and incubate for a specific period to allow for receptor binding.
Agonist Stimulation: Add a known CCK2 receptor agonist (e.g., gastrin or pentagastrin) to the wells to stimulate the receptor.
Fluorescence Measurement: Immediately measure the change in fluorescence intensity over time using a fluorescence plate reader.
Data Analysis: Determine the concentration of the antagonist that causes a 50% reduction in the agonist-induced fluorescence signal (IC50).
Visualizing Cellular Mechanisms and Workflows
CCK2 Receptor Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the activation of the CCK2 receptor and the point of intervention for an antagonist like JNJ-26070109.
Caption: CCK2 Receptor Signaling and Antagonism.
Experimental Workflow for Calcium Mobilization Assay
This diagram outlines the key steps involved in the calcium mobilization assay to assess antagonist activity.
Caption: Calcium Mobilization Assay Workflow.
Logical Relationship of Target Engagement Validation
This diagram illustrates the logical flow from identifying a compound to validating its specific cellular activity.
JNJ-26070109: A Comparative Analysis of its Selectivity for the Cholecystokinin 1 Receptor
This guide provides a detailed comparison of the selectivity profile of JNJ-26070109 for the cholecystokinin (B1591339) 1 receptor (CCK1R) versus the cholecystokinin 2 receptor (CCK2R). The data presented is intended for...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a detailed comparison of the selectivity profile of JNJ-26070109 for the cholecystokinin (B1591339) 1 receptor (CCK1R) versus the cholecystokinin 2 receptor (CCK2R). The data presented is intended for researchers, scientists, and professionals in the field of drug development to facilitate an objective evaluation of this compound.
JNJ-26070109 has been identified as a potent and selective antagonist of the CCK2 receptor.[1][2][3] Its selectivity for CCK2R over CCK1R is a crucial aspect of its pharmacological profile, particularly when considering its therapeutic potential and off-target effects.
Quantitative Selectivity Profile
The selectivity of JNJ-26070109 has been evaluated across different species, demonstrating a consistent and high degree of preference for the CCK2 receptor. The binding affinities (pKi) and selectivity ratios are summarized in the table below.
Species
Receptor
pKi
Selectivity (CCK2 vs CCK1)
Human
CCK2R
8.49 ± 0.13
~1222-fold
CCK1R
-
Rat
CCK2R
7.99 ± 0.08
~324-fold
CCK1R
-
Dog
CCK2R
7.70 ± 0.14
~336-fold
CCK1R
-
Data sourced from Morton et al., 2011b, as cited in Semantic Scholar.[2]
JNJ-26070109's high selectivity for the human CCK2R over the CCK1R is particularly noteworthy, with a more than 1200-fold greater affinity for the former.[2][4]
Experimental Protocols
The following methodologies were employed to determine the selectivity profile of JNJ-26070109.
In Vitro Radioligand Binding Assays:
The binding affinity of JNJ-26070109 for CCK1R and CCK2R was determined using radioligand binding assays. Membranes from cells expressing the recombinant human, rat, or dog CCK1 or CCK2 receptors were incubated with a specific radiolabeled ligand and varying concentrations of JNJ-26070109. The concentration of JNJ-26070109 that inhibits 50% of the specific binding of the radioligand (IC50) was determined and then converted to an inhibition constant (Ki) using the Cheng-Prusoff equation. The pKi is the negative logarithm of the Ki value.
Functional Assays:
Calcium Mobilization Assay: The antagonist properties of JNJ-26070109 at the human CCK2 receptor were evaluated in a calcium mobilization assay. Cells expressing the human CCK2R were loaded with a calcium-sensitive fluorescent dye. The ability of JNJ-26070109 to inhibit the increase in intracellular calcium induced by a CCK2R agonist was measured. The pKB, the negative logarithm of the antagonist dissociation constant, was determined from these experiments.[2]
Pentagastrin-Stimulated Gastric Acid Secretion Assay: The functional antagonism of CCK2 receptors was also assessed in an ex vivo model using the isolated, lumen-perfused mouse stomach. The ability of JNJ-26070109 to inhibit pentagastrin (B549294) (a CCK2R agonist)-stimulated gastric acid secretion was quantified to determine its pKB value in a more physiologically relevant system.[2]
Visualizing Key Pathways
CCK1R Signaling Pathway:
The cholecystokinin 1 receptor is a G protein-coupled receptor that can activate multiple signaling cascades upon ligand binding. The diagram below illustrates the primary signaling pathways associated with CCK1R activation.
Caption: Overview of major CCK1R signaling pathways.
Experimental Workflow for Selectivity Determination:
The logical flow for determining the selectivity of a compound like JNJ-26070109 is depicted in the following diagram.
Comparative Cross-Reactivity Analysis of JNJ-26070109 and Alternative CCK2 Receptor Antagonists
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the cross-reactivity profile of JNJ-26070109, a selective cholecystokinin (B1591339) 2 (CCK2) receptor antagon...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of the cross-reactivity profile of JNJ-26070109, a selective cholecystokinin (B1591339) 2 (CCK2) receptor antagonist, with other alternative compounds targeting the same receptor. The information is intended to assist researchers in evaluating the selectivity and potential off-target effects of these molecules. All quantitative data is summarized in structured tables, and detailed experimental methodologies for key binding assays are provided.
Introduction to JNJ-26070109
JNJ-26070109 is a potent, competitive, and orally bioavailable antagonist of the cholecystokinin 2 (CCK2) receptor.[1][2] It has been investigated for its potential therapeutic effects in conditions such as gastroesophageal reflux disease (GORD).[3][4] The primary mechanism of action of JNJ-26070109 is the inhibition of gastric acid secretion through its antagonism of the CCK2 receptor, which is also known as the gastrin receptor.[3][4]
Quantitative Comparison of Binding Affinities and Selectivity
The following table summarizes the binding affinities of JNJ-26070109 and alternative CCK2 receptor antagonists for the target receptor (CCK2) and the most relevant off-target receptor (CCK1). A higher selectivity ratio indicates a more favorable cross-reactivity profile with respect to the CCK1 receptor.
Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a higher binding affinity. IC50 is the half-maximal inhibitory concentration. Ki is the inhibition constant. Direct comparison of absolute values between different studies should be done with caution due to potential variations in experimental conditions.
Cross-Reactivity Profile Against a Broader Panel
While comprehensive cross-reactivity screening data (e.g., from a CEREP panel) for JNJ-26070109 is not publicly available, studies on similar compounds provide insights into potential off-target interactions.
For instance, the CCK2 receptor antagonist L-365,260 has been shown to be inactive at a range of other receptors, including opiate, muscarinic acetylcholine, α- and β-adrenergic, histamine (B1213489), angiotensin, and bradykinin (B550075) receptors, highlighting its selectivity for the CCK receptors.[5][6]
Similarly, YF476 (Netazepide) did not affect histamine- or bethanechol-induced gastric acid secretion at a high dose, suggesting a lack of interaction with histamine and muscarinic receptors involved in this process.[7]
Experimental Protocols
The binding affinities and selectivity of these compounds are typically determined using radioligand binding assays. Below is a detailed methodology for a competitive radioligand binding assay for the CCK2 receptor, based on established protocols.
Competitive Radioligand Binding Assay for CCK2 Receptor
This protocol is designed to determine the affinity of a test compound (like JNJ-26070109) for the CCK2 receptor by measuring its ability to displace a radiolabeled ligand.
Materials:
Cell Membranes: Membranes prepared from cells expressing the human CCK2 receptor (e.g., AR42J cells).
Radioligand: A high-affinity radiolabeled ligand for the CCK2 receptor, such as [125I]-labeled gastrin or [3H]-L-365,260.
Test Compound: JNJ-26070109 or other antagonists at various concentrations.
Non-specific Binding Control: A high concentration of a non-radiolabeled CCK2 receptor antagonist (e.g., 10 µM L-365,260).
Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4.
96-well plates.
Filtration apparatus with glass fiber filters.
Scintillation counter.
Procedure:
Membrane Preparation: Cell membranes expressing the CCK2 receptor are thawed and resuspended in ice-cold assay buffer.
Assay Setup: In a 96-well plate, add the following to each well:
Assay buffer.
Test compound at various concentrations (typically a serial dilution).
Radioligand at a fixed concentration (usually at or below its Kd value).
Cell membrane suspension.
For determining non-specific binding, a high concentration of a non-radiolabeled antagonist is added instead of the test compound.
For determining total binding, only the radioligand and cell membranes are added.
Incubation: The plate is incubated for a specific time (e.g., 60-90 minutes) at a controlled temperature (e.g., 25°C or 37°C) to allow the binding to reach equilibrium.
Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. The filters are washed with ice-cold wash buffer to remove unbound radioligand.
Quantification: The radioactivity retained on the filters (representing the bound radioligand) is measured using a scintillation counter.
Data Analysis: The specific binding is calculated by subtracting the non-specific binding from the total binding. The data is then analyzed using non-linear regression to determine the IC50 value of the test compound. The Ki value can be calculated from the IC50 value using the Cheng-Prusoff equation.
Signaling Pathways and Experimental Workflows
To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.
Caption: CCK2 receptor signaling pathway leading to gastric acid secretion and its inhibition by JNJ-26070109.
Caption: Workflow of a competitive radioligand binding assay for determining inhibitor affinity.
comparing in vitro and in vivo effects of JNJ-26070109
A Comparative Guide to the In Vitro and In Vivo Effects of JNJ-26070109, a CCK2 Receptor Antagonist For Researchers, Scientists, and Drug Development Professionals Introduction JNJ-26070109 is a novel, potent, and select...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide to the In Vitro and In Vivo Effects of JNJ-26070109, a CCK2 Receptor Antagonist
For Researchers, Scientists, and Drug Development Professionals
Introduction
JNJ-26070109 is a novel, potent, and selective antagonist of the cholecystokinin-2 (CCK2) receptor, a key regulator of gastric acid secretion. This guide presents a comprehensive comparison of the in vitro and in vivo pharmacological effects of JNJ-26070109, with a particular focus on its potential as a therapeutic agent for gastroesophageal reflux disease (GORD). Its performance is benchmarked against other notable CCK2 receptor antagonists, providing researchers with essential data to evaluate its utility in various experimental and drug development settings.
Mechanism of Action and Signaling Pathway
JNJ-26070109 functions as a competitive antagonist at the CCK2 receptor.[1] The binding of the endogenous ligand gastrin to the CCK2 receptor on enterochromaffin-like (ECL) cells is a critical step in the stimulation of gastric acid secretion. This interaction initiates a signaling cascade that leads to the release of histamine (B1213489), which subsequently stimulates parietal cells to secrete gastric acid.
The CCK2 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq alpha subunit. Upon gastrin binding, the activated Gq protein stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling cascade culminates in the physiological response of histamine release from ECL cells. By competitively blocking the binding of gastrin, JNJ-26070109 effectively inhibits this entire downstream signaling pathway.
CCK2 Receptor Signaling Pathway
Data Presentation: A Comparative Analysis
The following tables provide a structured summary of the quantitative data for JNJ-26070109 and its alternatives, facilitating a clear comparison of their in vitro and in vivo characteristics.
Table 1: In Vitro Receptor Binding Affinity and Functional Potency
Inhibition of pentagastrin-stimulated acid secretion
IV
ED50 = 0.018 µmol/kg
Dog (Heidenhain pouch)
Inhibition of pentagastrin-stimulated acid secretion
Oral
ED50 = 0.020 µmol/kg
L-365,260
Rat (pylorus-ligated)
Attenuation of pentagastrin-stimulated acid secretion
IV
-
Rat
Prevention of aspirin-induced gastric damage
IV
ED50 = 11.5 mg/kg
Rat
Prevention of aspirin-induced gastric damage
Oral
-
Experimental Protocols
This section provides detailed methodologies for the key experiments cited in this guide.
In Vitro Experimental Protocols
1. CCK2 Receptor Binding Assay
This assay is employed to determine the binding affinity of a compound for the CCK2 receptor.
Receptor Binding Assay Workflow
Cell Membrane Preparation: Cell membranes are prepared from cell lines that have been engineered to stably express the human, rat, or dog CCK2 receptor.
Incubation: The prepared cell membranes are incubated with a specific radiolabeled CCK2 receptor ligand (e.g., [125I]CCK-8) in the presence of varying concentrations of the test compound.
Separation: The incubation is terminated, and the receptor-bound radioligand is separated from the unbound radioligand, typically through rapid filtration using glass fiber filters.
Quantification: The amount of radioactivity retained on the filters is measured using a scintillation counter.
Data Analysis: The collected data are analyzed using non-linear regression to calculate the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). This IC50 value is subsequently converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.
2. Calcium Mobilization Assay
This functional assay quantifies the ability of a compound to antagonize gastrin-induced increases in intracellular calcium levels.
Calcium Mobilization Assay Workflow
Cell Culture and Dye Loading: Cells expressing the CCK2 receptor are cultured and subsequently loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM.
Compound Incubation: The dye-loaded cells are pre-incubated with various concentrations of the antagonist.
Agonist Stimulation: Following incubation with the antagonist, the cells are stimulated with a CCK2 receptor agonist, for example, gastrin or pentagastrin.
Fluorescence Measurement: The change in fluorescence intensity, which is directly proportional to the intracellular calcium concentration, is measured using a fluorometric imaging plate reader.
Data Analysis: The antagonist's potency is determined by its ability to inhibit the agonist-induced calcium response. The data are fitted to a dose-response curve to calculate the IC50 or pKB value.
In Vivo Experimental Protocol
1. Rat Model of Pentagastrin-Stimulated Gastric Acid Secretion
This animal model is utilized to assess the in vivo efficacy of a compound in inhibiting gastric acid secretion.[3]
Animal Model: Male rats are surgically equipped with a chronic gastric fistula, which allows for the periodic collection of gastric contents.
Dosing: JNJ-26070109 or a vehicle control is administered to the rats, typically via oral gavage.
Stimulation: After a predetermined time to allow for drug absorption, gastric acid secretion is stimulated by a subcutaneous injection of pentagastrin.
Gastric Juice Collection: Gastric juice is collected through the fistula at regular intervals post-stimulation.
Analysis: The volume of the collected gastric juice is measured, and the acid concentration is determined by titration with a standardized solution of NaOH.
Data Analysis: The inhibitory effect of the test compound on pentagastrin-stimulated acid secretion is calculated relative to the vehicle control group. An EC50 value, the concentration of the drug that produces 50% of the maximal inhibitory effect, is then determined.
Conclusion
JNJ-26070109 is a high-affinity, selective, and orally bioavailable CCK2 receptor antagonist.[2] In vitro studies have confirmed its potent competitive antagonism at human CCK2 receptors.[1][2] Furthermore, in vivo experiments have demonstrated that JNJ-26070109 effectively inhibits pentagastrin-stimulated gastric acid secretion in both rat and dog models.[2] A particularly significant finding is the ability of JNJ-26070109 to prevent the rebound acid hypersecretion that is often observed following the cessation of proton pump inhibitor (PPI) therapy, which represents a potential clinical advantage over current treatments for GORD.[3] In comparison to other CCK2 receptor antagonists such as YF476 and L-365,260, JNJ-26070109 presents a compelling profile of high potency and favorable oral bioavailability. The comprehensive data outlined in this guide strongly support the continued investigation of JNJ-26070109 as a promising therapeutic candidate for the management of acid-related gastrointestinal disorders.
JNJ-26070109 as a Negative Control in Gastrin Signaling: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of JNJ-26070109 with other common negative controls used in the study of gastrin signaling. JNJ-26070109 is a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of JNJ-26070109 with other common negative controls used in the study of gastrin signaling. JNJ-26070109 is a potent and selective antagonist of the cholecystokinin-2 receptor (CCK2R), which is the primary receptor for the hormone gastrin.[1] By competitively blocking this receptor, JNJ-26070109 effectively inhibits gastrin-induced physiological responses, making it an excellent negative control for in vitro and in vivo experiments aimed at elucidating the gastrin signaling pathway and its downstream effects.
Overview of Gastrin Signaling
Gastrin, a peptide hormone produced by G-cells in the stomach, plays a crucial role in regulating gastric acid secretion and mucosal cell growth.[2] Its effects are primarily mediated through the CCK2R, a G-protein coupled receptor. Upon binding of gastrin to CCK2R on enterochromaffin-like (ECL) cells and parietal cells, a signaling cascade is initiated, leading to histamine (B1213489) release and subsequent gastric acid secretion.[2] Gastrin signaling is also implicated in cell proliferation and differentiation.
JNJ-26070109 and Alternatives: A Quantitative Comparison
The efficacy of a negative control in gastrin signaling studies is determined by its affinity and selectivity for the CCK2R. The following tables summarize the quantitative data for JNJ-26070109 and other commonly used CCK2R antagonists.
Table 2: Comparative Functional Antagonism of CCK2R Antagonists. pKB is the negative logarithm of the antagonist's dissociation constant. IC50 is the half-maximal inhibitory concentration. ED50 is the half-maximal effective dose.
Experimental Protocols
Detailed methodologies for key experiments in gastrin signaling research are provided below.
Radioligand Binding Assay for CCK2R
This protocol is used to determine the binding affinity of a compound for the CCK2R.
Membrane Preparation: Membranes are prepared from cells or tissues expressing CCK2R. The tissue or cells are homogenized in a cold lysis buffer and centrifuged to pellet the membranes. The pellet is washed and resuspended in a binding buffer.[5]
Binding Reaction: In a 96-well plate, the membrane preparation is incubated with a radiolabeled ligand (e.g., [125I]gastrin) and varying concentrations of the unlabeled competitor compound (e.g., JNJ-26070109).[5]
Incubation and Filtration: The plate is incubated to allow the binding to reach equilibrium. The reaction is terminated by rapid filtration through a filter mat, which traps the membranes bound to the radioligand. The filters are then washed to remove unbound radioligand.[5]
Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.
Data Analysis: The data is used to generate a competition binding curve, from which the IC50 (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is calculated. The Ki (inhibitory constant) can then be calculated from the IC50 using the Cheng-Prusoff equation.
Measurement of Gastrin-Stimulated Gastric Acid Secretion in Rats
This in vivo assay measures the ability of a compound to inhibit gastrin-induced gastric acid secretion.
Animal Preparation: Rats are anesthetized and a catheter is inserted into the stomach (gastric fistula) for the collection of gastric juice.[6][7]
Basal Acid Secretion: Basal gastric acid secretion is collected for a defined period.
Stimulation: A gastrin analog, such as pentagastrin, is administered to stimulate gastric acid secretion.[6][7]
Antagonist Administration: The test compound (e.g., JNJ-26070109) is administered, typically orally or intravenously, prior to or concurrently with pentagastrin.
Sample Collection and Analysis: Gastric juice samples are collected at regular intervals and the volume and acid concentration (determined by titration with NaOH) are measured.
Data Analysis: The total acid output is calculated and the inhibitory effect of the compound is determined by comparing the acid secretion in treated animals to that in control animals.
Gastrin-Induced Cell Proliferation Assay
This in vitro assay assesses the effect of a compound on gastrin-mediated cell growth.
Cell Culture: A cell line expressing CCK2R (e.g., AGS-GR cells) is cultured in appropriate media.
Seeding: Cells are seeded into 96-well plates at a specific density.
Treatment: After allowing the cells to attach, the medium is replaced with a serum-free medium containing gastrin at a concentration known to induce proliferation. The test compound (e.g., JNJ-26070109) is added at various concentrations. Control wells receive either no treatment, gastrin alone, or the compound alone.
Incubation: The plates are incubated for a period of time (e.g., 24-72 hours) to allow for cell proliferation.
Quantification of Proliferation: Cell proliferation can be measured using various methods, such as:
MTT Assay: This colorimetric assay measures the metabolic activity of the cells, which is proportional to the number of viable cells.[8]
BrdU Incorporation Assay: This assay measures the incorporation of bromodeoxyuridine (BrdU), a synthetic analog of thymidine, into the DNA of proliferating cells.[9]
Direct Cell Counting: Cells can be detached and counted using a hemocytometer or an automated cell counter.
Data Analysis: The results are expressed as a percentage of the proliferation observed with gastrin alone, and the IC50 for the inhibition of proliferation is calculated.
Visualizing Gastrin Signaling and Experimental Workflow
Gastrin Signaling Pathway
The following diagram illustrates the key components of the gastrin signaling pathway initiated by the activation of the CCK2 receptor.
Caption: Gastrin signaling pathway and the inhibitory action of JNJ-26070109.
Experimental Workflow for Evaluating CCK2R Antagonists
The following diagram outlines a typical experimental workflow for comparing the efficacy of CCK2R antagonists.
Caption: Experimental workflow for comparing CCK2R antagonists.
JNJ-26070109: A Comparative Analysis of its Efficacy in Inhibiting Histamine-Stimulated Acid Secretion
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of JNJ-26070109, a novel cholecystokinin (B1591339) 2 (CCK2) receptor antagonist, with established alternativ...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of JNJ-26070109, a novel cholecystokinin (B1591339) 2 (CCK2) receptor antagonist, with established alternatives for the inhibition of histamine-stimulated gastric acid secretion. The following sections present quantitative data, detailed experimental methodologies, and visual representations of the underlying biological pathways and experimental procedures.
Quantitative Comparison of Inhibitory Effects
The following table summarizes the quantitative data on the efficacy of JNJ-26070109 and comparator compounds in inhibiting histamine-stimulated gastric acid secretion in rat models. It is important to note that the data for JNJ-26070109 is derived from a specific study and may not be directly comparable to the general efficacy of other compounds due to variations in experimental conditions.
A standardized experimental protocol is crucial for the accurate assessment of gastric acid secretion. The following methodology is based on the procedures described in the referenced literature for evaluating the effect of compounds on histamine-stimulated acid secretion in rats.[1][10][11][12]
1. Animal Model:
Male Sprague-Dawley rats are typically used.
Animals are equipped with a chronic gastric fistula to allow for the collection of gastric juices.[1][10]
2. Acclimation and Baseline Measurement:
Rats are fasted overnight with free access to water prior to the experiment.
On the day of the experiment, the stomach is rinsed with saline through the fistula.
Basal acid secretion is measured by collecting gastric juice for a defined period (e.g., 30-60 minutes).
3. Administration of Test Compounds:
Test compounds (e.g., JNJ-26070109, famotidine) or vehicle are administered through the appropriate route (e.g., oral gavage, intravenous injection).
A suitable absorption period is allowed before histamine stimulation.
4. Histamine Stimulation:
Histamine is administered subcutaneously or via infusion to stimulate gastric acid secretion. A typical dose to elicit a maximal response is used.[11]
5. Collection of Gastric Secretions:
Gastric juice samples are collected at regular intervals (e.g., every 15-30 minutes) for a period of 1-2 hours following histamine administration.
6. Analysis of Gastric Acid Output:
The volume of each gastric juice sample is measured.
The acid concentration is determined by titration with a standardized sodium hydroxide (B78521) solution to a pH of 7.0.
The total acid output is calculated by multiplying the volume by the acid concentration and is expressed as µmol H+/kg/h.
Signaling Pathways and Experimental Workflow
To visually represent the mechanisms of action and the experimental process, the following diagrams have been generated using Graphviz (DOT language).
Caption: Signaling pathway of gastric acid secretion and points of inhibition.
Caption: Workflow for measuring histamine-stimulated acid secretion.
Discussion
JNJ-26070109 represents a novel approach to inhibiting gastric acid secretion by targeting the CCK2 receptor on enterochromaffin-like (ECL) cells, thereby indirectly reducing histamine release.[1][13] This mechanism differs from traditional H2 receptor antagonists, such as famotidine, which directly block the histamine H2 receptor on parietal cells, and proton pump inhibitors (PPIs), like omeprazole, which inhibit the final step of acid secretion, the H+/K+-ATPase.[7][8][11]
The available data indicates that chronic administration of JNJ-26070109 can modestly reduce histamine-stimulated acid secretion in rats.[1] Interestingly, acute administration did not show a significant effect, suggesting that its inhibitory action may involve longer-term regulatory changes in the gastric mucosa.[1]
In contrast, H2 receptor antagonists and PPIs are known to be highly effective inhibitors of histamine-stimulated acid secretion. While a direct comparative study under identical conditions is lacking, the established clinical and preclinical efficacy of famotidine and omeprazole suggests they would likely demonstrate a more potent and immediate inhibition of histamine-induced acid secretion compared to the reported effect of JNJ-26070109.
Conclusion
JNJ-26070109 demonstrates a unique mechanism of action for reducing gastric acid secretion. While its inhibitory effect on histamine-stimulated acid secretion appears to be less pronounced and requires chronic administration compared to the acute and potent effects of H2 receptor antagonists and PPIs, its novel pathway warrants further investigation. Future head-to-head comparative studies are necessary to fully elucidate the relative efficacy and potential therapeutic advantages of JNJ-26070109 in the management of acid-related disorders.
A Comparative Guide to JNJ-26070109 and Other Gastrin Antagonists in Cancer Research
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the cholecystokinin-2 receptor (CCK2R) antagonist JNJ-26070109 with other notable gastrin antagonists, includ...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the cholecystokinin-2 receptor (CCK2R) antagonist JNJ-26070109 with other notable gastrin antagonists, including YF476 (Netazepide), Z-360 (Nastorazepide), and AG-041R, in the context of cancer research. The information presented is supported by experimental data to aid in the evaluation of these compounds for preclinical and clinical research.
Introduction to Gastrin Antagonists in Oncology
The gastrin family of peptides and their receptors, particularly the cholecystokinin-2 receptor (CCK2R), are implicated in the proliferation and progression of various cancers, including those of the pancreas, stomach, and colon.[1][2] Antagonizing the CCK2R is a promising therapeutic strategy to inhibit tumor growth. This guide focuses on a comparative analysis of JNJ-26070109 against other key gastrin antagonists.
Quantitative Data Comparison
The following tables summarize the available quantitative data for JNJ-26070109 and other gastrin antagonists from preclinical studies. Direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions.
Table 1: Binding Affinity of Gastrin Antagonists for CCK2R
The binding of gastrin to the CCK2R activates a network of intracellular signaling pathways that promote cell proliferation, survival, and migration. The following diagram illustrates the key pathways involved.
Caption: CCK2R signaling cascade in cancer cells.
Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used in the evaluation of gastrin antagonists.
In Vivo Pancreatic Cancer Chemoprevention Study (JNJ-26070109 and YF476)
Animal Model: p48Cre/+-LSL-KrasG12D/+ genetically engineered mice, which spontaneously develop pancreatic intraepithelial neoplasia (PanIN) that progresses to pancreatic ductal adenocarcinoma (PDAC).[6]
Treatment: Mice were administered diets containing either a low or high dose of JNJ-26070109 or YF476.[6]
Biomarker Analysis: Pancreatic tumor tissues were analyzed for markers of proliferation (PCNA) and apoptosis (caspase-3) via immunohistochemistry. Next-generation sequencing was also performed to assess changes in gene expression related to CCK2R signaling.[6]
Caption: Workflow for the in vivo pancreatic cancer study.
Cell Proliferation Assay (General Protocol)
While a specific protocol for JNJ-26070109 in cancer cell lines was not available in the searched literature, a general cell proliferation assay protocol is provided below.
Cell Seeding: Cancer cell lines expressing CCK2R are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.
Compound Treatment: Cells are treated with a range of concentrations of the gastrin antagonist (e.g., JNJ-26070109, YF476, Z-360) or vehicle control.
Incubation: The plates are incubated for a specified period (e.g., 72 hours).
Viability Assessment: Cell viability is assessed using a colorimetric assay such as MTT or CCK-8, which measures mitochondrial activity as an indicator of cell number.
Data Analysis: The absorbance is read using a microplate reader, and the data is used to calculate the half-maximal inhibitory concentration (IC50) for each compound.
Concluding Remarks
JNJ-26070109 is a potent and selective CCK2R antagonist with demonstrated in vivo efficacy in a preclinical model of pancreatic cancer, where it showed a strong inhibitory effect on tumor development, comparable to YF476.[6] Z-360 has also shown promise in pancreatic cancer models, with a known Ki value and a mechanism involving the inhibition of the Akt signaling pathway.[5] AG-041R has demonstrated anti-neoplastic potential in carcinoid tumors.[7][8]
The choice of a gastrin antagonist for a particular research application will depend on the specific cancer type, the desired experimental model (in vitro vs. in vivo), and the specific signaling pathways of interest. Further head-to-head comparative studies, particularly those reporting IC50 values in a standardized panel of cancer cell lines, would be highly valuable to the research community.
Proper Disposal Procedures for JNJ-26070109: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical compounds is a critical component of laboratory operations. This document provides essential guidance...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical compounds is a critical component of laboratory operations. This document provides essential guidance on the proper disposal procedures for JNJ-26070109, a selective cholecystokinin (B1591339) 2 (CCK2) receptor antagonist used in research. Adherence to these protocols is vital for maintaining a safe laboratory environment and ensuring regulatory compliance.
JNJ-26070109 is designated for research use only.[1] While a specific Safety Data Sheet (SDS) with detailed disposal instructions is not publicly available, the following procedures are based on established best practices for the disposal of non-hazardous and research-grade chemical waste. All laboratory personnel must also consult and adhere to their institution's specific waste management policies and local regulations.
Chemical and Physical Properties
A summary of the known quantitative data for JNJ-26070109 is presented below. This information is crucial for a comprehensive understanding and safe handling of the compound.
The proper disposal of JNJ-26070109 depends on its physical state (solid or in solution) and the nature of any accompanying solvents or materials. The following steps provide a general framework for safe disposal.
1. Personal Protective Equipment (PPE):
Before handling JNJ-26070109 for disposal, all personnel must wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
2. Waste Identification and Segregation:
Solid (Neat) Compound: Unused or expired solid JNJ-26070109 should be treated as chemical waste.
Solutions: Solutions of JNJ-26070109, typically in solvents like DMSO, must be disposed of as liquid chemical waste. Do not mix with aqueous waste unless specifically permitted by your institution's guidelines.
Contaminated Materials: Any materials that have come into contact with JNJ-26070109, such as pipette tips, vials, and absorbent paper, should be collected and disposed of as solid chemical waste.
3. Waste Collection and Labeling:
Solid Waste: Place solid JNJ-26070109 and contaminated materials into a designated, sealable, and clearly labeled solid chemical waste container.
Liquid Waste: Collect solutions of JNJ-26070109 in a compatible, leak-proof liquid waste container. The container must be appropriate for the solvent used (e.g., a designated container for halogenated or non-halogenated organic solvents).
Labeling: All waste containers must be accurately labeled with the full chemical name ("JNJ-26070109"), the solvent(s) if applicable, concentration, and the appropriate hazard warnings.
4. Storage of Waste:
Store all waste containers in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.
5. Final Disposal:
Arrange for the collection of the chemical waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Never dispose of JNJ-26070109, in either solid or liquid form, down the drain or in the regular trash.[5]
Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the proper disposal of JNJ-26070109.
Caption: Workflow for the safe disposal of JNJ-26070109.
By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of JNJ-26070109, thereby protecting themselves, their colleagues, and the environment.
Essential Safety and Logistical Information for Handling JNJ-26070109
For Researchers, Scientists, and Drug Development Professionals This guide provides crucial safety protocols and logistical plans for the handling and disposal of JNJ-26070109, a potent, orally bioactive cholecystokinin...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides crucial safety protocols and logistical plans for the handling and disposal of JNJ-26070109, a potent, orally bioactive cholecystokinin (B1591339) 2 (CCK2) receptor antagonist. Given the absence of a publicly available, specific Safety Data Sheet (SDS), this information is based on guidelines for handling potent research compounds and data from a representative SDS for a similar small molecule. A thorough risk assessment should be conducted for all planned experimental procedures.
Personal Protective Equipment (PPE)
A risk-based approach is essential for selecting the appropriate level of PPE. The following table summarizes recommended PPE for laboratory activities involving JNJ-26070109.
Activity
Recommended PPE
Rationale
Weighing and Dispensing (Powder)
- Full-face powered air-purifying respirator (PAPR) or N95/FFP3 respirator within a certified chemical fume hood.- Disposable, solid-front lab coat with tight-fitting cuffs.- Double-gloving (e.g., nitrile gloves).- Disposable sleeves.- Safety glasses or goggles (if not using a full-face respirator).
High risk of aerosolization and inhalation of the potent compound in powder form. Full respiratory protection and double gloving are critical to prevent exposure.[1]
Solution Preparation
- Certified chemical fume hood or other ventilated enclosure.- Lab coat.- Safety glasses with side shields or chemical splash goggles.- Single pair of chemical-resistant gloves (e.g., nitrile).
Reduced risk of aerosolization compared to handling powders, but potential for splashes and spills still exists.[1]
General Laboratory Handling
- Lab coat.- Safety glasses.- Nitrile gloves.
Standard laboratory practice to prevent contamination of personal clothing and protect against incidental contact.[2]
Operational Plans
Engineering Controls
Ventilation: All work with solid JNJ-26070109 should be conducted in a certified chemical fume hood or other appropriate ventilated enclosure to minimize inhalation exposure.[3][4]
Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible in the work area.[3]
First Aid Measures
In the event of exposure, follow these immediate steps:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, while holding the eyelids open. Seek prompt medical attention.[3]
Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[3]
Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.[3]
Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[3]
Disposal Plan
The disposal of JNJ-26070109 and all contaminated materials must be managed as hazardous waste to prevent environmental contamination and accidental exposure.
Waste Type
Disposal Procedure
Rationale
Unused/Expired Compound
- Collect in a clearly labeled, sealed, and compatible container.- Dispose of through a certified hazardous waste vendor.
To prevent the release of the potent compound into the environment. Do not dispose of down the drain or in regular trash.[1]
Contaminated Labware (e.g., vials, pipette tips)
- Collect in a designated, puncture-resistant, and sealed container.- Label as "Hazardous Waste" with the name of the compound.
To prevent accidental exposure from contaminated sharps and other labware.[1]
Contaminated PPE (e.g., gloves, lab coat)
- Carefully remove PPE to avoid self-contamination.- Place in a sealed bag or container labeled as hazardous waste.
To ensure all potentially contaminated disposable items are handled as hazardous waste.[1]
Aqueous Waste
- Collect in a sealed, labeled container.- Do not mix with other waste streams unless compatibility is confirmed.
To prevent uncontrolled chemical reactions and ensure proper disposal of liquid waste containing the compound.[1]
Experimental Workflow
The following diagram outlines the key steps for safely handling JNJ-26070109 in a research setting.
